Corrigendum

• CAS: 107933-32-4

Core Science & Biosynthesis

The Corrigendum: A Guide to Correcting the Scientific Record

In the pursuit of scientific advancement, the accuracy and integrity of published research are paramount. However, the complexity of research and the nature of the publication process can sometimes lead to errors in the final published article. When such errors are discovered, a formal correction is necessary to maintain the reliability of the scientific literature. This technical guide provides an in-depth overview of the corrigendum, a specific type of correction notice, for researchers, scientists, and drug development professionals.

The Purpose of a Corrigendum

A corrigendum is a formal notice from the authors of a published research paper to correct a significant error that they themselves have made. The primary purpose of a corrigendum is to rectify the scientific record, ensuring its accuracy and preventing the propagation of incorrect information. It is a testament to the self-correcting nature of science and the ethical responsibility of authors to the integrity of their work.

It is crucial to distinguish a corrigendum from an erratum. While both serve to correct errors, a corrigendum addresses errors made by the authors , whereas an erratum is issued to correct mistakes introduced by the publisher during the production process.

When is a Corrigendum Necessary?

The decision to issue a corrigendum should be made in consultation with all co-authors and the journal editor. The following table summarizes the types of errors that typically necessitate a corrigendum, along with a classification of their potential severity.

Error Category	Description	Severity
Data or Factual Errors	Incorrect data, miscalculations, or factual inaccuracies in the text, tables, or figures.	Major
Methodological Flaws	Significant errors in the experimental procedures or protocols that could affect the reproducibility or validity of the results.	Major
Authorship Issues	Incorrect author list (e.g., missing or incorrectly ordered authors), or errors in author affiliations.	Minor to Major
Figure or Table Errors	Mislabeled figures or tables, incorrect data presentation, or misleading visuals.	Minor to Major
Funding and Acknowledgment Omissions	Failure to acknowledge funding sources or significant contributors.	Minor
Reference and Citation Errors	Incorrect citations that could mislead readers or fail to give proper credit to previous work.	Trivial to Minor
Textual Content	Errors in the text that alter the scientific meaning or conclusions.	Minor to Major

A retrospective review of errata for drug trial publications found that out of 38 identified errors, 6 were classified as major, 20 as minor, and 12 as trivial.[1] Another study of five leading medical journals revealed that 54% of errata were related to errors in the data or facts reported, while 28% were due to errors in authors' information, and 3% were citation errata.[2] A study of correction notices in Library and Information Science journals found that the most common types of corrected errors were related to authorship, figures or tables, and references.

Experimental Protocol: The Process of Issuing a Corrigendum

The process for submitting and publishing a corrigendum generally follows a standardized protocol, though specific journal requirements may vary.

1. Discovery and Internal Consensus:

• The error is identified by the authors or brought to their attention by a reader.

• The corresponding author initiates a discussion with all co-authors to confirm the error and agree on the necessity of a corrigendum.

2. Contacting the Journal:

• The corresponding author contacts the editor of the journal where the article was published.

• The nature of the error and the proposed correction are clearly explained.

3. Drafting the Corrigendum Notice:

• The authors prepare a formal corrigendum notice. This notice should be concise and clear, and typically includes:

  • The full citation of the original article.

  • A clear statement of the error(s).

  • The corrected information (e.g., corrected text, figure, or table).

• All co-authors must approve the final wording of the corrigendum.

4. Peer Review and Publication:

• The journal editor may send the corrigendum for peer review, especially if the correction is complex or significantly impacts the paper's findings.

• Once approved, the corrigendum is published in a subsequent issue of the journal and is electronically linked to the original article.

Mandatory Visualization: Decision-Making Workflow for Issuing a Corrigendum

The following diagram illustrates the decision-making process for an author who has discovered a potential error in their published work.

Decision-making workflow for issuing a corrigendum.

References

• 1. themoonlight.io [themoonlight.io]
• 2. Corrigendum: A Quantitative Assessment of Factors Affecting the Technological Development and Adoption of Companion Diagnostics - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Nuances of Post-Publication Correction: A Technical Guide to Corrigenda and Errata

For Researchers, Scientists, and Drug Development Professionals

In the meticulous world of academic and scientific publishing, the accuracy and integrity of the published record are paramount. However, errors can inadvertently occur. Understanding the mechanisms for correcting the scholarly literature is crucial for authors and readers alike. This technical guide provides an in-depth exploration of two primary forms of post-publication correction: the corrigendum and the erratum, outlining their distinct definitions, the types of errors they address, and the formal processes for their issuance.

Core Distinctions: Corrigendum vs. Erratum

The fundamental difference between a corrigendum and an erratum lies in the origin of the error.[1][2][3][4][5]

An Erratum (plural: Errata), on the other hand, addresses an error introduced by the publisher during the production process.[1][2][4][5][6][8] These are mistakes that were not in the author's final approved proof but appeared in the published version of the article due to typesetting, formatting, or other production-related issues.

While this distinction is widely accepted, some journals and indexing services may use the terms interchangeably, often referring to all corrections as errata.[7][9][10]

A Quantitative Look at Published Corrections

To provide a clearer understanding of the landscape of post-publication corrections, the following table summarizes data from various studies on the types, severity, and frequency of errors that lead to the issuance of corrigenda and errata.

Metric	Study Focus	Findings
Correction Type Distribution	Otolaryngology–Head and Neck Surgery (OHNS) Literature	62.5% of corrections were errata (publisher errors) and 37.5% were corrigenda (author errors).
Common Error Types	OHNS Literature	The most frequent errors involved authorship (36.9%).
Scopus-indexed journals (Chilean affiliated authors)	The most common errors were related to author identification, tables and figures, and typographical issues.
COVID-19 Treatment Studies	A majority of errata addressed issues with author attribution or conflict of interest disclosures (39.5%) or numerical results (25.6%).
Error Severity	OHNS Literature	73.6% of errors were classified as "Trivial," while 9.7% were "Major" and significantly altered the article's findings or interpretation.
Scopus-indexed journals (Chilean affiliated authors)	83.47% of reported cases were classified as trivial, 14.04% as minor, and 1.58% as major.
Time to Correction	OHNS Literature	The mean duration between the original publication and the correction was 10.8 months.
COVID-19 Treatment Studies	The median time from the original article's publication to the erratum's publication was 76 days.

Decision Pathway for Issuing a Correction

The determination of whether a corrigendum or an erratum is the appropriate course of action follows a clear logical path based on the origin and nature of the identified error.

Figure 1: Decision-Making Process for Corrigendum vs. Erratum

The Correction Submission and Publication Workflow

The process of submitting and publishing a correction involves several key steps, ensuring that the correction is accurate, transparent, and effectively linked to the original publication. While specific procedures may vary by journal, the following workflow represents a typical process.

Figure 2: Typical Workflow for Correction Submission and Publication

Experimental Protocols: A Step-by-Step Guide to Submitting a Correction

Based on established publisher guidelines, the following protocol outlines the detailed methodology for an author to submit a corrigendum:

• Initial Contact and Information Gathering :

  • Identify the specific error(s) in the published article.

  • Gather all necessary information: the full citation of the original article (including the DOI), and the precise location of the error(s) (e.g., page number, section, figure/table number).

  • Contact the journal's editorial office or the designated production editor via email.

• Preparing the Correction Submission :

  • Draft a clear and concise explanation of the error and the required correction.

  • Follow the journal's specific template for a corrigendum, if one is provided.

  • Typically, the submission should be a new document, not a revised version of the original paper.

  • The title of the correction notice should generally follow a standard format, such as "Corrigendum: [Original Article Title]".

  • The body of the notice should quote the original incorrect text and provide the corrected version.

• Author Consensus and Formal Submission :

  • Circulate the draft correction notice among all co-authors of the original paper for their review and approval. Unanimous agreement is usually required.

  • Submit the correction notice through the journal's online submission system, often selecting a specific article type such as "Corrigendum" or "Correction."

  • Include a cover letter to the editor reiterating the reason for the correction.

• Peer Review and Publication :

  • The editor will assess the significance of the correction and may send it for peer review, although this is not always the case for straightforward corrections.

  • Once approved, the journal's production team will format the correction notice.

  • The final proof of the notice will be sent to the corresponding author for approval before publication.

  • Upon publication, the corrigendum will be assigned its own DOI and will be electronically linked to the original article.

By adhering to these established procedures, researchers, scientists, and drug development professionals can play an active role in maintaining the integrity and accuracy of the scientific literature, ensuring that the published record remains a reliable foundation for future research and development.

References

• 1. Comments and Corrigenda in Scientific Literature | American Scientist [americanscientist.org]
• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. DSpace [lenus.ie]
• 4. Inaccuracy in the Scientific Record and Open Postpublication Critique - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The effectiveness of the practice of correction and republication in the biomedical literature - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Self-correction in biomedical publications and the scientific impact - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Scientific corrections of publications by authors affiliated with Chilean institutions | Iberoamerican Journal of Science Measurement and Communication [ijsmc.pro-metrics.org]
• 8. Fixing Errors in a Published Paper: Tips for Authors - Enago Academy [enago.com]
• 9. Sources of error in the retracted scientific literature - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Correction notices in psychology: impactful or inconsequential? - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Post-Publication Corrections: A Guide to Corrigenda in Scientific Journals

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the pursuit of scientific advancement, the accuracy and integrity of published research are paramount. However, the complexity of scientific investigation, particularly in fields like drug development, can sometimes lead to unintentional errors in published articles. When such errors are discovered by the authors after publication, a formal correction mechanism known as a corrigendum is employed to rectify the scientific record. This guide provides a comprehensive overview of the meaning, purpose, and process of issuing a corrigendum in a scientific journal, with a focus on the practical considerations for researchers, scientists, and drug development professionals.

Understanding the Landscape of Post-Publication Corrections

It is crucial to distinguish a corrigendum from other types of post-publication notices, namely errata and retractions. The primary distinction lies in the origin of the error.

A corrigendum is issued to correct a significant error made by the authors of a published article.[1][2] These are mistakes that were present in the manuscript at the time of submission and were not identified during the peer review or proofreading stages. The responsibility for the error lies with the authors, and they are the ones who initiate the correction process.

An erratum , on the other hand, addresses errors introduced by the publisher during the production process, such as typesetting mistakes or formatting issues.[1][3]

A retraction is the most serious form of post-publication notice and is issued when the findings of a study are found to be unreliable due to major errors, data fabrication, or scientific misconduct. A retraction effectively removes the paper from the scientific literature.

The following table summarizes the key differences between these three types of notices:

Feature	Corrigendum	Erratum	Retraction
Source of Error	Authors	Publisher	Authors (major error/misconduct)
Nature of Error	Significant error in data, methodology, or interpretation that does not invalidate the main conclusions.	Production-related errors (e.g., typos, formatting).	Fundamental flaws, data fabrication, or ethical breaches that invalidate the study's conclusions.
Initiator	Authors	Authors or Publisher	Authors, Publisher, or Institution
Impact on Paper	Corrects a part of the original paper; the core findings remain valid.	Corrects a technical mistake; the scientific content is unaffected.	The entire paper is withdrawn from the scientific record.

The Decision to Issue a Corrigendum: A Logical Framework

Deciding whether a discovered error warrants a corrigendum requires careful consideration. Not all minor inaccuracies necessitate a formal correction. The key determinant is whether the error is significant enough to potentially mislead readers or affect the interpretation of the results. Trivial mistakes, such as spelling errors that do not alter the meaning, are typically not corrected via a corrigendum.[1]

The following flowchart illustrates the decision-making process for authors who have discovered an error in their published work.

Decision-making flowchart for post-publication corrections.

Common Reasons for Corrigenda in Drug Development Research

In the context of drug development and biomedical research, errors that may necessitate a corrigendum can arise from various stages of the research process. Some common examples include:

• Incorrect data in tables or figures: This could be due to transcription errors, miscalculations, or using the wrong dataset.

• Inaccurate description of methodology: Ambiguities or errors in the description of experimental protocols can hinder the reproducibility of the study.

• Mistakes in author affiliations or funding acknowledgements: While seemingly minor, these can have professional and financial implications and often warrant a corrigendum.[4]

• Errors in chemical structures or mathematical equations: In fields like medicinal chemistry and pharmacology, the accuracy of such details is critical.

Protocol for Preparing and Submitting a Corrigendum

Once the decision to issue a corrigendum has been made, a systematic approach should be followed for its preparation and submission. The exact procedure may vary slightly between journals, so it is essential to consult the specific journal's author guidelines.[5]

Step 1: Internal Consultation and Agreement The first step is for the corresponding author to inform all co-authors of the error and the intention to submit a corrigendum. It is crucial to reach a consensus among all authors regarding the content of the correction.

Step 2: Contacting the Journal Editor The corresponding author should then contact the editor of the journal where the article was published.[3] This initial communication should briefly explain the nature of the error and the proposed correction.

Step 3: Drafting the Corrigendum Notice The corrigendum notice is a formal document that will be published and linked to the original article. It should be concise and clear, and typically includes the following components:

• Title: The title should clearly indicate that it is a corrigendum and refer to the original article's title. A common format is "Corrigendum to: [Original Article Title]".

• Authors and Affiliations: The authors and their affiliations should be listed as they appear in the original publication.

• Full Citation of the Original Article: This includes the journal name, volume, issue, page numbers, and DOI.

• A Clear Statement of the Error: The notice must explicitly state what was incorrect in the original publication.

• The Corrected Information: The corrected data, text, figure, or table should be provided.

• A Statement of Apology (Optional but Recommended): A brief apology to the readers for the error is often included.

Step 4: Submission and Peer Review The drafted corrigendum is then submitted to the journal, often through its online submission system.[5] The corrigendum may undergo a form of peer review, where the editor and potentially the original reviewers assess the validity and clarity of the correction.

Step 5: Publication Once approved, the corrigendum is published as a separate notice in a subsequent issue of the journal. It will be electronically linked to the original article to ensure that readers are aware of the correction.

The following diagram illustrates the general workflow for submitting a corrigendum.

Workflow for the submission and publication of a corrigendum.

Conclusion: Upholding Scientific Integrity

In the dynamic and exacting world of scientific research and drug development, the commitment to accuracy extends beyond the initial publication of findings. Corrigenda serve as a vital tool for self-correction within the scientific community, ensuring the reliability and integrity of the scholarly record. By understanding the purpose of a corrigendum and adhering to the proper procedures for its issuance, researchers can responsibly address errors and uphold the high standards of scientific communication. Embracing this process as a mark of scientific rigor, rather than a failing, is essential for fostering a culture of transparency and continuous improvement in science.

References

• 1. Post-Publication Corrections and Retractions | Journal of Human, Earth, and Future [hefjournal.org]
• 2. Correction Policies: Errata, Corrigenda, and Addenda Explained [caeaccess.org]
• 3. Errata and corrigenda | Editors | Elsevier [elsevier.com]
• 4. academia.stackexchange.com [academia.stackexchange.com]
• 5. support.jmir.org [support.jmir.org]

Navigating Post-Publication Corrections: A Technical Guide to Corrigenda for Researchers in Drug Development

In the rigorous and ever-evolving landscape of scientific research, the integrity of the published record is paramount. For researchers, scientists, and drug development professionals, ensuring the accuracy of published findings is a shared responsibility. This in-depth technical guide provides a comprehensive overview of when a corrigendum is necessary for a published paper, offering clarity on the types of errors that warrant correction, a step-by-step workflow for authors, and illustrative examples of experimental protocols.

Understanding the Landscape of Post-Publication Corrections

When an error is discovered in a published article, several mechanisms exist to rectify the scientific record. It is crucial to distinguish between these to take the appropriate action.

• Corrigendum: A corrigendum is a notice of a correction to an error for which the authors are responsible.[1][2][3] It addresses errors that could significantly impact the reader's understanding of the work or the scientific integrity of the paper.[4]

• Erratum: An erratum is a notice of a correction to an error introduced by the publisher during the production process (e.g., typesetting or formatting errors).[1][2][3]

This guide focuses on the corrigendum, providing a framework for authors to address their own inadvertent errors post-publication.

When is a Corrigendum Necessary? A Categorization of Errors

A corrigendum is warranted for significant errors that affect the scientific content and its interpretation. Minor typographical errors or grammatical mistakes that do not alter the meaning of the content generally do not require a formal correction notice.[3][6]

The following table summarizes the types of author-introduced errors that typically necessitate a corrigendum, with examples relevant to drug development research.

Error Category	Description	Examples
Authorship	Incorrect listing of authors, such as omitted or incorrectly ordered authors, or errors in affiliations.	- An author's name is misspelled or their affiliation is outdated. - A contributing author was inadvertently omitted from the author list.
Methodology	Inaccurate or incomplete description of experimental procedures that could hinder reproducibility.	- Incorrect concentration of a reagent or drug used in an assay.[7] - Misidentification of a cell line or animal model. - A critical step in a synthesis or purification protocol is omitted.
Data & Results	Errors in data presentation, including incorrect numbers, mislabeled figures or tables, and flawed statistical analysis.	- A numeric value in a table or in the text is incorrect.[6] - A figure legend misidentifies the data series.[7] - An incorrect statistical test was used, leading to a misleading p-value.
Conclusions	The main conclusions of the paper are affected by a correctable error in the data or analysis.	- A conclusion is based on a misinterpretation of the corrected data, but the overall findings remain valid after re-interpretation.
References	A citation is incorrect to the point that it misrepresents the cited work or makes it impossible for readers to locate.	- The wrong article is cited for a key piece of background information.

The Author's Workflow for Issuing a Corrigendum

Discovering an error in your published work can be disconcerting, but addressing it promptly and transparently is a mark of scientific integrity. The following workflow outlines the steps for an author to take.

Caption: Workflow for authors and journals in the corrigendum process.

Detailed Methodologies: Case Studies in Drug Development

To illustrate the practical application of issuing a corrigendum, we present two hypothetical case studies detailing experimental protocols and the errors that would necessitate a correction.

Case Study 1: Error in a Kinase Inhibition Assay Protocol

• Published Experimental Protocol: "The inhibitory activity of compound XYZ-123 against Kinase-A was determined using a fluorescence-based assay. The assay was performed in a 384-well plate with a final reaction volume of 50 µL. The reaction mixture contained 10 nM Kinase-A, 10 µM ATP, and 1 µM fluorescent peptide substrate in assay buffer (50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM DTT). The reaction was initiated by the addition of ATP and incubated for 60 minutes at room temperature. Fluorescence was measured using a plate reader with excitation at 485 nm and emission at 520 nm."

• The Error: The authors later discovered that the concentration of ATP used in the assay was consistently 100 µM, not 10 µM as reported. This is a significant error as the Ki (inhibition constant) of a competitive inhibitor is dependent on the ATP concentration.

• Why a Corrigendum is Necessary: The incorrect ATP concentration affects the interpretation of the compound's potency and its comparison with other inhibitors. Reproducibility of the experiment is also compromised.

• Corrigendum Content: The corrigendum would clearly state the error in the "Experimental Protocol" section, providing the correct ATP concentration. It might also include a revised table of inhibition data and a brief discussion of how the corrected data may influence the interpretation of the compound's activity.

Case Study 2: Misidentification of a Cell Line in a Cytotoxicity Study

• Published Experimental Protocol: "The cytotoxic effects of our novel drug candidate, Compound-456, were evaluated in the human breast cancer cell line MCF-7. Cells were seeded in 96-well plates and treated with increasing concentrations of Compound-456 for 48 hours. Cell viability was assessed using the MTT assay."

• The Error: Post-publication, routine cell line authentication revealed that the cell line used was actually MDA-MB-231, a different breast cancer cell line with a distinct genetic and phenotypic profile.

• Why a Corrigendum is Necessary: The identity of the cell line is fundamental to the biological context of the results. The response to a drug can vary significantly between different cell lines. This error misleads readers about the specific type of breast cancer cells the compound is effective against.

• Corrigendum Content: The corrigendum would state the misidentification of the cell line in the "Experimental Protocol" and throughout the manuscript where MCF-7 is mentioned. The authors would need to replace "MCF-7" with "MDA-MB-231". They would also need to briefly discuss the implications of this correction on the study's conclusions, acknowledging that the findings apply to the MDA-MB-231 cell line.

Signaling Pathways and Logical Relationships

The decision-making process for when a corrigendum is necessary can be visualized as a logical flow.

Caption: Decision tree for determining the need for a corrigendum.

Conclusion

Maintaining the accuracy of the scientific literature is a fundamental responsibility of all researchers. While the discovery of an error in a published paper can be unsettling, a timely and transparent correction through a corrigendum strengthens the integrity of the research and the author's commitment to scientific rigor. This guide provides a framework for drug development professionals and other researchers to navigate the process of issuing a corrigendum, ensuring that the published record remains a reliable foundation for future scientific inquiry.

References

• 1. Post-Publication Corrections and Retractions | Journal of Human, Earth, and Future [hefjournal.org]
• 2. enago.com [enago.com]
• 3. Correction Policies: Errata, Corrigenda, and Addenda Explained [caeaccess.org]
• 4. publications - Is it necessary to send a corrigendum? Does it make my paper look ugly? - Academia Stack Exchange [academia.stackexchange.com]
• 5. Fixing Errors in a Published Paper: Tips for Authors - Enago Academy [enago.com]
• 6. support.jmir.org [support.jmir.org]
• 7. wolterskluwer.com [wolterskluwer.com]

A Technical Guide to Identifying Corrigenda in Scientific Literature

For researchers, scientists, and drug development professionals, ensuring the integrity and accuracy of scientific literature is paramount. Corrigenda, which are author-initiated corrections to published papers, play a crucial role in maintaining the scientific record. This guide provides a detailed methodology for identifying whether a research paper has an associated corrigendum, ensuring that users are relying on the most up-to-date and accurate information.

Understanding Corrigenda and Errata

It is essential to distinguish between a corrigendum and an erratum. A corrigendum is a correction of an error made by the authors in the published article.[1] In contrast, an erratum is the correction of an error introduced by the publisher during the production process.[1] Both are critical for the scientific record, but this guide focuses on identifying author-initiated corrections.

Methodologies for Identifying Corrigenda

There are several systematic approaches to determine if a paper has a corrigendum. These methods can be used sequentially or in parallel to ensure a comprehensive search.

Experimental Protocol 1: Direct Inspection of the Journal's Website

The most direct method is to check the webpage of the original article on the publisher's website. Reputable journals will typically link any post-publication notices directly to the article.

Procedure:

• Navigate to the Article Webpage: Access the full-text article on the journal's official website using its Digital Object Identifier (DOI) or by searching for the title and authors.

• Look for Correction Notices: Scan the webpage for any links or notices titled "Corrigendum," "Correction," "Addendum," or "Erratum." These are often located near the title, author list, abstract, or in a separate "Article Updates" or "Related Content" section.

• Check Later Issues: If a direct link is not apparent, browse the table of contents for subsequent issues of the journal. Corrigenda are published as separate, citable items and will appear in a later issue.[1][2]

• Publisher Search Function: Utilize the search function on the publisher's website. Search for the original article's title or DOI along with terms like "corrigendum" or "correction."

Experimental Protocol 2: Searching Academic Databases

Major academic databases are adept at linking post-publication notices to the original articles.

Procedure for PubMed:

• Search for the Article: Use PubMed to search for the article by title, author, or PMID.

• Check for Linked Citations: On the article's PubMed record, look for a section titled "Associated Citations" or similar. The National Library of Medicine (NLM) links various citations, including errata and corrigenda, to the original article.[2]

• Publication Type Search: A citation for an erratum notice is indexed with the Publication Type "Published Erratum [PT]".[2] You can perform an advanced search using this publication type and keywords from the original article.

• Specific Phrasing: The citation for the original article will often contain the phrase “Erratum in: [article title],” and the corrigendum itself will state “Erratum for: [article title]”.[2]

General Procedure for Other Databases (e.g., Scopus, Web of Science):

• Locate the Article: Find the original article within the database.

• Examine the Record: Scrutinize the article's record for any mention of corrections or related documents. These databases often have features that link to citing articles, which can include corrigenda.

• Inconsistent Indexing: Be aware that there can be inconsistencies in how different databases index corrections.[3] Therefore, cross-verification across multiple databases is recommended.

Experimental Protocol 3: Utilizing Specialized Watchdog Organizations

Organizations dedicated to tracking the integrity of the scientific record can be invaluable resources.

Procedure for using Retraction Watch:

• Search the Retraction Watch Database: The Center For Open Science and Retraction Watch have collaborated to create a comprehensive database of retractions and corrections.[4] This database can be searched by author, title, DOI, or other identifiers.

• Browse the Website: The Retraction Watch blog often reports on significant corrections and provides context that may not be available elsewhere.[5][6]

Data Presentation: Corrigendum Identification Resources

The following table summarizes the key platforms and their utility in identifying corrigenda.

Platform	Methodology	Key Features
Publisher Websites	Direct Inspection	Direct links from the original article; notices in subsequent issues.
PubMed	Database Search	Explicit linking of errata and corrigenda to the original article; specific "Published Erratum" publication type.[2]
Scopus/Web of Science	Database Search	Links to related documents and citing articles; potential for inconsistent indexing.[3]
Retraction Watch	Specialized Database	Searchable database of retractions and corrections; provides additional context.[4]

Visualizing the Corrigendum Identification Workflow

The following diagrams illustrate the logical steps a researcher should take to identify if a paper has a corrigendum.

Caption: Workflow for identifying a paper's corrigendum.

Signaling Pathway for Post-Publication Updates

This diagram illustrates the relationship between the original publication and its potential post-publication updates.

Caption: Relationships between a paper and its corrections.

References

• 1. Post-Publication Corrections and Retractions | Journal of Human, Earth, and Future [hefjournal.org]
• 2. Errata, Retractions, and Other Linked Citations in PubMed [nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. academia.stackexchange.com [academia.stackexchange.com]
• 5. retractionwatch.com [retractionwatch.com]
• 6. youtube.com [youtube.com]

Navigating the Nuances of Scientific Correction: A Technical Guide to the Impact of Corrigenda on Study Validity

For Immediate Release

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the pursuit of scientific advancement, the integrity of the published record is paramount. However, the complexity of modern research can lead to unintentional errors. When such errors are discovered post-publication, a corrigendum is issued to rectify the scientific record. This guide provides a comprehensive overview of the impact of corrigenda on the validity of a scientific study, offering a framework for critical assessment, detailed examples of corrected experimental protocols and data, and a quantitative analysis of the types of errors that necessitate such corrections.

Understanding the Landscape of Post-Publication Corrections

The process of issuing a correction is a vital component of the self-correcting nature of science, ensuring the accuracy and reliability of the scientific literature.

Quantitative Analysis of Errors Leading to Corrections

To understand the common pitfalls in scientific research that lead to post-publication corrections, it is useful to analyze the types of errors that are most frequently reported. While systematic reviews specifically categorizing errors in corrigenda are nascent, data from related analyses of retractions due to unintentional errors can provide valuable insights. These errors can be broadly categorized as follows:

Error Category	Sub-category	Description
Methodological Errors	Laboratory Errors	Mistakes in experimental procedures, such as incorrect reagents, contaminated cell lines, or equipment malfunction.[1]
Analytical Errors	Flaws in the methods used to analyze data, including inappropriate statistical tests or bugs in custom software.[1]
Data Presentation Errors	Figure/Table Errors	Incorrect labeling of figures or tables, duplication of images, or presentation of the wrong data.
Inaccurate Values	Reporting incorrect numerical values in the text, tables, or figures due to transcription errors or miscalculations.
Statistical Errors	Incorrect Test Application	Using a statistical test that is not appropriate for the data or the research question.
Misinterpretation of Results	Drawing incorrect conclusions from the statistical analysis, such as misinterpreting p-values.
Reproducibility Issues	Irreproducible Results	The inability of the original authors or other researchers to reproduce the key findings of the study.[1]

This table is an adapted summary of error types that can lead to corrections, based on analyses of retractions due to error.[1]

Case Study: Correction of an Experimental Protocol

A corrigendum can be essential for correcting a flawed experimental protocol, ensuring that other researchers can accurately replicate and build upon the work. The following is an example of a corrected Polymerase Chain Reaction (PCR) protocol.

Original Protocol (Hypothetical)

In the original publication, the protocol for a crucial PCR step might have contained an error in the volume of patient sample to be added to the reaction mixture.

Corrigendum and Corrected Protocol

A corrigendum was issued to correct the protocol.[2]

Corrected PCR Protocol:

• Original Text: "According to the kit protocol, 5 μl patient samples with VTM were added to a 15 μl ready kit mixture to achieve a 20 μl PCR mixture in total."[2]

• Corrected Text: "In this kit, 10 μl patient samples with VTM were added to a 10 μl ready kit mixture to achieve a 20 μl PCR mixture in total."[2]

This seemingly minor change can have a significant impact on the reaction's sensitivity and specificity, and the correction is critical for the reproducibility of the results.

Mandatory Visualization: Signaling Pathway Correction

Corrigenda are also used to correct graphical representations of scientific concepts, such as signaling pathways. An error in such a diagram can misrepresent the current understanding of biological processes.

Below is a DOT script and the resulting diagram illustrating a corrected signaling pathway, based on a published corrigendum.[3] The correction involved removing an incorrectly included protein (IRF4) and reorganizing the transcription factors.[3]

Corrected β3-Adrenergic Signaling Pathway

A Framework for Assessing the Validity of a Study with a Corrigendum

When encountering a study that has been corrected, a systematic approach is necessary to determine the impact on its validity. The following logical workflow provides a framework for this critical appraisal.

Framework for Assessing a Study with a Corrigendum

Steps for Critical Appraisal:

• Identify the Nature of the Correction: Carefully read the corrigendum to understand what was corrected. Was it a minor typographical error, or a more substantial error in the methodology, data, or analysis?

• Consider the Transparency of the Correction: A clear and detailed corrigendum that fully explains the error and its consequences inspires more confidence than a vague or incomplete one.

• Look for Independent Replication: The ultimate test of a study's validity is its reproducibility. If the corrected findings have been replicated by other research groups, this strengthens their credibility.

Conclusion

Corrigenda are an integral part of the scientific process, reflecting a commitment to accuracy and transparency. For researchers, scientists, and drug development professionals, the ability to critically evaluate a study in conjunction with its corrigendum is an essential skill. By understanding the types of errors that can occur, examining the specific corrections made, and applying a structured framework for assessment, the scientific community can ensure that it is building upon a solid foundation of reliable and validated research. The presence of a corrigendum should not be viewed as an inherent flaw in a study, but rather as an opportunity to engage with the scientific process and reaffirm the robustness of the corrected findings.

References

• 1. retractionwatch.com [retractionwatch.com]
• 2. Corrigendum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. genscript.com [genscript.com]

Correcting the Scientific Record: A Technical Guide to Corrigenda and Retractions

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of scientific advancement, the integrity and accuracy of published literature are paramount. The process of scholarly communication is not infallible, and mechanisms exist to correct the record when errors or misconduct are identified. This guide provides an in-depth technical overview of two crucial post-publication amendments: the corrigendum and the retraction. Understanding the distinction between these two is essential for all stakeholders in the scientific community, from bench scientists to drug development professionals, to maintain the credibility of scientific research.

Core Distinctions: Corrigendum vs. Retraction

Feature	Corrigendum	Retraction
Purpose	To correct an important error made by the author(s) that does not invalidate the paper's main conclusions.[1][2]	To withdraw a published paper from the scientific literature because its findings are unreliable due to serious error or misconduct.[3]
Initiator	Typically initiated by the author(s) upon discovering an error in their publication.[4][5]	Can be initiated by the author(s), their institution, the journal editor, or the publisher.[3]
Nature of the Issue	Honest errors, such as incorrect figure labels, miscalculations that don't alter the conclusions, or author affiliation errors.[6][7]	Research misconduct (data fabrication, falsification, plagiarism), pervasive error, or unethical research.[3]
Impact on the Paper	The original paper remains part of the scientific record, with a notice of correction linked to it.[6]	The paper is marked as "retracted" but remains in the public record for transparency. Its findings should no longer be considered reliable.[3]
Effect on Author Reputation	Generally viewed as a sign of the author's commitment to accuracy and the integrity of the scientific record.	Can have a significant negative impact on an author's reputation, though self-retraction for honest error is viewed more favorably.[8]

Quantitative Analysis of Retractions

The rate of retractions in scientific literature has been on the rise, reflecting both an increase in misconduct and improved detection methods.[9] The following tables summarize key quantitative data related to retractions.

Table 2.1: Reasons for Retraction in Biomedical and Life-Science Research

Reason for Retraction	Percentage of Retractions
Misconduct	67.4%
- Fraud or Suspected Fraud	43.4%
- Duplicate Publication	14.2%
- Plagiarism	9.8%
Error	21.3%
Other/Unknown	11.3%

Source: Analysis of 2,047 retracted biomedical and life-science research articles indexed by PubMed.[10]

Table 2.2: Retraction Rates by Scientific Field (per 10,000 publications)

Scientific Field	Retraction Rate
Medicine	5.0
Chemistry	3.75
Life Sciences	2.5
Physics	1.25
Engineering	1.25

Source: Grieneisen and Zhang (2012), PLoS ONE.[6]

Table 2.3: Top 5 Countries with the Highest Number of Retractions (1996-2023)

Country	Number of Retractions
China	17,541
United States	3,006
India	2,950
United Kingdom	Not specified
Germany	Not specified

Source: Analysis of data from the SCImago Journal & Country Rank (SJR) and Retraction Watch (RW) database.[11]

Procedural Workflows: From Identification to Resolution

The processes for issuing a corrigendum and a retraction are distinct, reflecting the different levels of severity. These workflows are guided by principles of transparency and a commitment to correcting the scientific record.

A corrigendum is typically a straightforward process initiated by the authors to correct an honest error.

Caption: Workflow for issuing a corrigendum.

The retraction process is more complex and can be initiated by various parties. It often involves a formal investigation. The Committee on Publication Ethics (COPE) provides comprehensive guidelines for editors on handling retractions.[1]

Caption: A simplified workflow for the retraction of a scientific paper.

Experimental Protocols for Ensuring Research Integrity

To prevent the need for retractions due to misconduct, a number of protocols and best practices are employed during the research and publication process.

Journals routinely use plagiarism detection software to screen submitted manuscripts. These tools compare the text of a submission against a vast database of existing publications to identify instances of unoriginal text.

Caption: A typical workflow for plagiarism detection in academic publishing.

Detecting data fabrication and falsification can be more challenging and often relies on the keen eye of peer reviewers and, in some cases, statistical analysis.

Methodologies for Detection:

• Peer Review: Experienced reviewers may spot inconsistencies in the data, figures that appear manipulated, or results that are "too good to be true."

• Statistical Analysis: Methods such as the analysis of the distribution of rightmost digits can sometimes reveal patterns indicative of fabricated data.

• Image Forensics: Specialized software can be used to detect manipulation in images, such as splicing or inappropriate adjustments to brightness and contrast.

• Raw Data Requests: Journals may request the raw data from the authors if concerns are raised during peer review or post-publication.

Conclusion

Corrigenda and retractions are essential mechanisms for maintaining the integrity of the scientific literature. While a corrigendum serves to correct honest errors and demonstrates a commitment to accuracy, a retraction is a serious action taken to remove unreliable findings from the scientific record. For researchers and professionals in drug development, a thorough understanding of these processes is crucial for critically evaluating published research and for upholding the highest standards of scientific conduct in their own work. By embracing transparency and accountability, the scientific community can continue to build upon a foundation of trustworthy and credible research.

References

• 1. anatoljcardiol.com [anatoljcardiol.com]
• 2. Retractions: Guidance from the Committee on Publication Ethics (COPE) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sportedu.org.ua [sportedu.org.ua]
• 4. recentscientific.com [recentscientific.com]
• 5. Errata and corrigenda | Editors | Elsevier [elsevier.com]
• 6. Post-Publication Corrections and Retractions | Journal of Human, Earth, and Future [hefjournal.org]
• 7. Chapter 34 When should you correct or retract your paper? | How to publish in Biological Sciences: a guide for the uninitiated [howtopublishscience.org]
• 8. publicationethics.org [publicationethics.org]
• 9. Characteristics of retracted research papers before and during the COVID-19 pandemic - PMC [pmc.ncbi.nlm.nih.gov]
• 10. From honest mistakes to fake news – approaches to correcting the scientific literature - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Corrections and Retractions: Upgrading the Scientific Record Committee Meeting 5 [nationalacademies.org]

A Technical Guide to Corrigenda in Scientific Research: The Case of Thermogenesis Signaling Pathways

In the pursuit of scientific accuracy, the self-correction mechanism of academic publishing plays a pivotal role. Corrigenda, author-initiated corrections to published work, are a vital component of this process, ensuring the integrity of the scientific record. This technical guide delves into a specific example of a corrigendum to provide researchers, scientists, and drug development professionals with a detailed understanding of how errors in published literature are identified and rectified. We will examine a corrigendum related to a review on the signaling pathways that regulate thermogenesis, a process of significant interest in metabolic disease and drug development.

Overview of the Corrigendum

The corrigendum addresses errors in a published review article titled "Signaling Pathways Regulating Thermogenesis." The corrections pertain to both the graphical representations of signaling pathways and the descriptive text, specifically focusing on the β3-adrenergic and TGFβ family signaling pathways. Such corrections are critical as these pathways are central to understanding the activation of brown and beige adipose tissue, key targets for therapeutic interventions in obesity and related metabolic disorders.

Analysis of the Corrected Signaling Pathways

The corrigendum outlines specific changes to two key figures depicting signaling cascades. These changes reflect a refinement of the scientific understanding of these pathways.

An error was identified in the original depiction of the β3-adrenergic signaling pathway, a primary activator of thermogenesis. The corrigendum specified the removal of Interferon Regulatory Factor 4 (IRF4) as a downstream effector and a reorganization of other transcription factors.

.dot

A Technical Guide to Corrigendum Notices in Scientific Research

Introduction

A corrigendum is a formal notice of a correction to an error in a published work, for which the author is responsible. It is crucial to distinguish a corrigendum from an erratum, which is a correction of a production error (i.e., an error introduced by the publisher).

Core Components of a Corrigendum Notice

A corrigendum notice is a formal document issued to rectify errors in a previously published document.[1] Its primary function is to ensure that the official record is accurate. The structure is designed for clarity and to prevent any misunderstanding. The key elements are detailed below.

Component	Description	Purpose
Heading	The document is clearly titled "Corrigendum" or "Corrigendum Notice".	Immediately identifies the nature of the document.
Reference to Original Document	Includes the title, publication date, and any unique identifiers (e.g., tender number, document ID) of the original document being corrected.[2]	Unambiguously links the correction to the specific document it amends.
Preamble	A brief introductory statement that announces the correction. It may include a phrase like, "Please note the following correction..." or "This is to notify a correction in..."	Formally introduces the purpose of the notice.
Detailed Corrections	This is the main body of the notice. For each correction, it should clearly state: The location of the error (e.g., page number, paragraph, line number). The original, incorrect text or data. The corrected text or data.	To provide a clear and precise record of the changes being made.
Statement of Unchanged Content	A concluding sentence that affirms the validity of the rest of the original document, such as, "All other terms and conditions of the tender will remain unchanged."[2]	To prevent ambiguity and confirm that the corrections are limited to what is explicitly stated.
Issuing Authority	The name, title, and signature of the authorized individual or department issuing the corrigendum.	To authenticate the correction and provide a point of contact.
Date of Issue	The date on which the corrigendum is formally issued.	Establishes the official date of the correction.

Experimental Protocol: Issuing a Corrigendum Notice

The process of issuing a corrigendum follows a structured protocol to ensure transparency and proper dissemination.

• Error Identification and Verification : The original author(s) or the publishing body identifies a significant error that could lead to misinterpretation of the work. The error is thoroughly verified to confirm its inaccuracy and impact.

• Drafting the Corrigendum : A draft of the corrigendum notice is prepared, adhering to the structure outlined in the table above. The corrections must be stated clearly and concisely.

• Internal Review : The draft is reviewed internally by the author's institution or relevant department to ensure accuracy and clarity.

• Submission to Publisher/Disseminating Body : The draft is submitted to the publisher of the original document (e.g., a scientific journal, a conference proceeding).

• Publisher Review and Formatting : The publisher reviews the corrigendum for compliance with their standards and formats it for publication.

• Publication and Dissemination : The corrigendum is published and linked to the original electronic version of the document. It is also typically published in the next available print issue of a journal.

Signaling Pathway for Corrigendum Issuance

The following diagram illustrates the workflow for issuing a corrigendum in a research context.

Workflow for the issuance of a corrigendum notice.

Example of a Corrigendum Notice

Below is a hypothetical example of a corrigendum notice for a scientific paper.

CORRIGENDUM NOTICE

Original Publication: "The Efficacy of Compound X in Treating Neuropathic Pain in a Rodent Model," Journal of Advanced Drug Discovery, Vol. 15, Issue 4, pp. 210-225, October 2025.

Correction:

Location of Error: Page 215, Materials and Methods, Section 2.3.

Original Text: "The control group received an intraperitoneal injection of a 0.5% saline solution."

Corrected Text: "The control group received an intraperitoneal injection of a 0.9% saline solution."

We apologize for this error and any inconvenience it may have caused.

Sincerely,

Dr. Jane Doe Principal Investigator Department of Pharmacology University of Research

Logical Relationship of Corrigendum Components

The following diagram illustrates the logical flow and relationship between the core components of a corrigendum notice.

Logical structure of a corrigendum notice.

References

• 1. Corrigendum Legal Notice Format | Lawyers & Jurists [lawyersnjurists.com]
• 2. lged.portal.gov.bd [lged.portal.gov.bd]

The Peer Review of Corrigenda: A Technical Guide for Researchers

In the pursuit of scientific accuracy, the correction of errors in the published literature is a critical process. For researchers, scientists, and drug development professionals, understanding the mechanisms for correcting the scholarly record is paramount. This technical guide provides an in-depth overview of the peer-review process for corrigenda, detailing the steps involved, the different types of corrections, and the methodologies for identifying and reporting errors.

The Role of Peer Review in Post-Publication Corrections

While the pre-publication peer review of original research is a well-established practice, the process for post-publication corrections can be less transparent. A key question for authors and readers alike is whether corrigenda—corrections of significant errors made by the authors—undergo peer review.

The answer is that they often do, particularly when the correction impacts the scientific integrity or interpretation of the original paper.[1] Several academic publishers and journals have policies indicating that corrections, with the exception of minor typographical errors or publisher-introduced errata, are subject to editorial and sometimes external peer review. The decision to send a corrigendum for peer review typically rests with the journal editor, who assesses the significance of the error.[2][3][4]

In some cases, the same referees who reviewed the original manuscript may be consulted to ensure consistency in the evaluation. Furthermore, if there is disagreement among the co-authors regarding the correction, independent peer-reviewers may be brought in to advise the editor.[1]

It is important to distinguish a corrigendum from other types of post-publication notices:

• Erratum: This corrects an error introduced by the publisher during the production process.[5][6] These typically do not undergo peer review as they are factual corrections of the publisher's mistakes.

• Addendum: This provides additional information that was not available at the time of publication and is often peer-reviewed.[1]

• Retraction: This is issued when there is clear evidence that the findings are unreliable due to scientific misconduct or honest error.[5][7]

• Publisher's Note: This informs readers about a correction made after publication, often for typographical or production errors affecting metadata or reader comprehension.[5][7]

The Corrigendum Peer-Review Workflow

The process for submitting and reviewing a corrigendum involves several key steps, from the initial identification of an error to the final publication of the correction. The following diagram illustrates a typical workflow.

Caption: Workflow for the submission, peer review, and publication of a corrigendum.

Quantitative Data on Corrigendum Peer Review

Data Point	Finding	Source
Prevalence of Peer-Reviewed Corrigenda	Not widely reported. The process is highly dependent on the journal and the significance of the error.
Time to Publication	Not systematically tracked in publicly available data.
Author vs. Publisher Errors	Authors report the majority of known mistakes, which are corrected in corrigenda and errata.	[8]

Methodology for Identifying and Reporting Errors

A systematic approach is crucial when an error is suspected in a published work. The following protocol outlines the steps for researchers to identify, verify, and report errors, leading to the submission of a corrigendum.

1. Error Identification and Initial Verification:

• Thorough Re-examination: The first step is a meticulous review of the original data, experimental procedures, and analysis scripts that led to the published findings. This internal audit should be conducted by the authors of the study.

• Independent Replication: If possible, have a co-author or a trusted colleague who was not directly involved in the original experiment attempt to replicate the findings using the original data and methods.

• Documentation: Meticulously document the identified error, including the exact location in the published article (e.g., figure number, table number, page, and line number), the incorrect information, and the corrected information.

2. Impact Assessment:

• Reproducibility: Determine if the error affects the ability of other researchers to reproduce the study.[4]

• Classification of Error: Categorize the error as major or minor. A major error typically impacts the interpretation of the article, while a minor error does not significantly affect the reader's understanding.[9]

3. Drafting the Corrigendum:

• Concise and Clear Language: The corrigendum should be written in a clear and straightforward manner, stating the nature of the error and providing the correction.

• Author Consensus: All co-authors of the original paper should be informed and agree on the wording of the corrigendum.[1] In cases of disagreement, the journal editor should be informed.[1]

• Journal Guidelines: Consult the specific journal's guidelines for authors on the format and submission process for corrigenda.[11]

4. Submission and Communication:

• Contact the Journal Editor: The corresponding author should contact the editor of the journal where the article was published, outlining the error and the proposed correction.[2][3][4]

• Formal Submission: Submit the corrigendum through the journal's official submission system, often as a specific article type such as "Corrigendum" or "Correction."[11]

• Transparency: Be prepared to provide the original data and any relevant documentation to the journal editor and potentially to peer reviewers.

By following these steps, researchers can ensure that errors in their published work are corrected in a timely and transparent manner, thereby upholding the integrity of the scientific record.

References

• 1. Correction Policies: Errata, Corrigenda, and Addenda Explained [caeaccess.org]
• 2. Medwin Publishers | Errata Retractions and Corrigenda Policy [medwinpublishers.com]
• 3. Errata and corrigenda | Editors | Elsevier [elsevier.com]
• 4. recentscientific.com [recentscientific.com]
• 5. acsit.org [acsit.org]
• 6. Post-Publication Corrections and Retractions | Emerging Science Journal [ijournalse.org]
• 7. Retraction and Correction policies | Spectrum of Engineering and Management Sciences [sems-journal.org]
• 8. Comments and Corrigenda in Scientific Literature | American Scientist [americanscientist.org]
• 9. authorservices.taylorandfrancis.com [authorservices.taylorandfrancis.com]
• 10. sagepub.com [sagepub.com]
• 11. support.jmir.org [support.jmir.org]

Protocols & Analytical Methods

Correcting the Record: A Guide to Writing a Corrigendum for Journal Articles

For researchers, scientists, and drug development professionals, maintaining the integrity of the scientific record is paramount. In the event of an error in a published journal article, a corrigendum serves as a formal notification to correct the mistake. This document provides detailed application notes and protocols for drafting and submitting a corrigendum, ensuring clarity, transparency, and adherence to scholarly publishing standards.

Application Notes: Understanding the Corrigendum

When is a Corrigendum Necessary?

A corrigendum is typically required for errors such as:

• Incorrect data or values in tables and figures.[4]

• Flaws in the experimental methodology that could impact the results.

• Inaccurate statistical calculations or interpretations.

• Errors in author names, affiliations, or funding information.[4]

• Mistakes in equations or formulas.[5]

Protocol for Drafting and Submitting a Corrigendum

This protocol outlines the step-by-step process for preparing and submitting a corrigendum to a scientific journal.

Step 1: Identification and Verification of the Error

• Thoroughly Investigate: Once a potential error is identified, conduct a comprehensive review to confirm its presence and understand its impact on the article's findings.

Step 2: Drafting the Corrigendum

• Follow Journal Guidelines: Consult the specific journal's author guidelines for their policies and formatting requirements for corrigenda.[3]

• Clear and Concise Title: The title should clearly indicate that it is a correction to the original article. A common format is "Corrigendum: [Original Article Title]".

• Reference the Original Article: At the beginning of the corrigendum, provide the full citation of the article being corrected.[6]

• State the Error and the Correction: Clearly and concisely describe the error in the original publication. Quote the original text or data and then provide the corrected information.[3]

• Provide a Rationale: Briefly explain the source of the error if it aids in understanding the correction.

• Apology: It is customary to include a statement apologizing for the error.[7]

• Review and Approval: Circulate the draft among all co-authors for their review and approval.

Step 3: Submission to the Journal

• Contact the Editor: It is advisable to contact the journal's editor to inform them of the forthcoming corrigendum and to inquire about their preferred submission process.[8]

• Use the Journal's Submission System: Submit the corrigendum through the journal's online submission portal, selecting the appropriate article type (e.g., "Corrigendum" or "Correction").[3]

• Provide Necessary Metadata: Ensure that the metadata, including author names and affiliations, matches the original publication unless the correction pertains to this information.[3]

Data Presentation in a Corrigendum

When correcting quantitative data, it is essential to present the information in a clear and structured manner. Tables are highly effective for this purpose.

Table 1: Example of Correcting Quantitative Data in a Table

Location in Original Article	Original Value	Corrected Value
Table 2, Column 3, Row 5	25.4 ± 2.1	28.7 ± 2.3
Figure 3A, Y-axis label	Concentration (μM)	Concentration (nM)
Results, Paragraph 2, Line 5	p = 0.045	p = 0.054
Supplementary Table 1, last entry	1.89 x 10⁻⁵	1.98 x 10⁻⁵

Correcting an Experimental Protocol

Mistakes in the description of experimental methods can have significant implications for the reproducibility of the research. The correction should be detailed and unambiguous.

Hypothetical Scenario: An error was made in the concentration of a reagent used in a cell-based assay.

Original Text (Methods section, paragraph 3): "Cells were treated with Compound X at a final concentration of 10 μM in DMEM for 24 hours before analysis."

Corrigendum Protocol Description:

Corrected Methodology:

Visualizing the Corrigendum Process and a Corrected Signaling Pathway

Diagrams can effectively illustrate workflows and complex relationships, aiding in the clarity of the corrigendum process and the scientific correction itself.

References

• 1. Post-Publication Corrections and Retractions | Journal of Human, Earth, and Future [hefjournal.org]
• 2. publicationethics.org [publicationethics.org]
• 3. support.jmir.org [support.jmir.org]
• 4. academia.stackexchange.com [academia.stackexchange.com]
• 5. researchgate.net [researchgate.net]
• 6. frontiersin.org [frontiersin.org]
• 7. authorservices.wiley.com [authorservices.wiley.com]
• 8. Errata and corrigenda | Editors | Elsevier [elsevier.com]

Application Notes and Protocols for Submitting a Journal Corrigendum

These notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the process of preparing and submitting a corrigendum to a peer-reviewed journal. Adherence to these guidelines will ensure that corrections to the scientific record are made transparently and effectively.

Understanding the Purpose of a Corrigendum

Decision Protocol: Corrigendum or Other Actions

Before proceeding with a corrigendum, it is essential to assess the nature of the error. The following table summarizes the appropriate actions for different types of errors.

Error Type	Description	Recommended Action
Minor Typographical Error	Spelling or grammatical mistake that does not affect the scientific meaning or data.	Contact the journal's editorial office. They may correct it directly in the online version without a formal notice.
Significant Author Error	Mistakes in data, figures, author affiliations, or methodologies that could cause confusion or misinterpretation.	Submit a Corrigendum.
Publisher/Production Error	Errors introduced by the journal during typesetting, formatting, or printing.	Contact the journal's editorial office to request an Erratum.
Fundamental Flaw	Errors that undermine the main conclusions of the study.	A retraction of the article may be necessary. Contact the journal editor immediately.

Protocol for Preparing and Submitting a Corrigendum

This protocol outlines the step-by-step process for submitting a corrigendum.

Step 1: Identify and Verify the Error

• Thoroughly document the error in the published article.

• Verify the correct information that should replace the erroneous content.

• Ensure all co-authors are aware of the error and agree on the need for a correction.[5]

Step 2: Contact the Journal

• The corresponding author should contact the journal's editorial office or the editor-in-chief.[5][8][9]

• Briefly explain the nature of the error and inquire about the journal's specific procedures for submitting a corrigendum.[6][10]

Step 3: Draft the Corrigendum

• Follow the journal's specific formatting guidelines or use their provided template.[6]

• The title should clearly indicate that it is a correction of the original article (e.g., "Corrigendum: [Original Article Title]").[6]

• Include the full bibliographic details of the original publication (authors, title, journal, volume, issue, page numbers, DOI).[11]

• Clearly state the location of the error in the original article (e.g., page number, paragraph, figure number).

• Provide the original incorrect text or data and the corrected version.

• If the error is in a figure or table, provide the corrected version.

Step 4: Obtain Approval from All Co-authors

• Circulate the draft corrigendum among all co-authors for their review and approval.

• All co-authors should agree on the final wording of the corrigendum before submission.[5]

Step 5: Submit the Corrigendum

• Submit the corrigendum through the journal's online submission system.[6][10]

• Select the appropriate article type, which is often labeled as "Corrigendum," "Correction," or a similar term.[6]

Step 6: Peer Review and Publication

• The journal editor will review the corrigendum. In some cases, it may be sent for peer review.

• Once accepted, the corrigendum will be published and electronically linked to the original article to ensure that readers are aware of the correction.[5][7][12]

Summary of Information for a Corrigendum Submission

The following table summarizes the essential components to include in a corrigendum.

Component	Description	Example
Title	Clearly identifies the submission as a corrigendum and links to the original article.	Corrigendum: The Role of Protein X in Cellular Signaling
Authors	List of all authors from the original publication.	John Doe, Jane Smith, et al.
Original Article Citation	Full bibliographic information for the article being corrected.	Journal of Molecular Biology, 2023, 123(4), 567-578. DOI: 10.1016/j.jmb.2023.01.001
Location of Error	Specific location of the error in the original publication.	In the Results section on page 572, paragraph 3, the concentration of reagent Y was incorrectly stated.
Description of Error	A clear statement of the original error.	The original text reads: "The cells were treated with 10 µM of reagent Y."
Correction	The corrected information.	The correct sentence is: "The cells were treated with 100 µM of reagent Y."
Corrected Figures/Tables	If applicable, provide the corrected visual elements.	Figure 3 has been corrected to show the accurate dosage response curve.

Visualizing the Corrigendum Process

The following diagrams illustrate the key workflows and decision-making processes involved in submitting a corrigendum.

Caption: Workflow for submitting a corrigendum.

Caption: Decision process for Corrigendum vs. Erratum.

References

• 1. Erratum and Corrigendum | Journal of Contemporary Society & Education (JCSE) [journals.glotanjournals.com]
• 2. Erratum - Wikipedia [en.wikipedia.org]
• 3. publicationethics.org [publicationethics.org]
• 4. Errata, Corrigendum and Article Retraction | Per Linguam [perlinguam.journals.ac.za]
• 5. authorservices.taylorandfrancis.com [authorservices.taylorandfrancis.com]
• 6. support.jmir.org [support.jmir.org]
• 7. Post-Publication Corrections and Retractions | Emerging Science Journal [ijournalse.org]
• 8. Errata and corrigenda | Editors | Elsevier [elsevier.com]
• 9. quora.com [quora.com]
• 10. academia.stackexchange.com [academia.stackexchange.com]
• 11. kcse.org [kcse.org]
• 12. publicationethics.org [publicationethics.org]

Application Notes and Protocols for Correcting Errors in Published Papers

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a comprehensive guide on the process of identifying, classifying, and correcting errors in a published scientific paper, ensuring the integrity of the scientific record.

Introduction: Maintaining the Integrity of the Scientific Record

The publication of a scientific paper is a critical step in the dissemination of research findings. However, errors can inadvertently occur during the research or publication process. Correcting these errors promptly and transparently is a fundamental responsibility of authors, journals, and publishers to maintain the integrity of the scientific literature.[1][2][3][4][5] This document provides detailed protocols and application notes for researchers to navigate the process of correcting a published paper.

Classification of Errors and Corresponding Correction Mechanisms

2.1 Types of Errors:

• Unintentional Errors: These are honest mistakes that can occur at any stage of the research and publication process.[1] Examples include:

  • Typographical errors, misspellings, or grammatical mistakes.

  • Errors in author affiliations or contact information.

  • Incorrect labeling of figures or tables.

  • Flawed statistical analysis or misinterpretation of data.[6]

• Intentional Errors (Scientific Misconduct): These are deliberate actions that compromise the integrity of the research.[1] Examples include:

  • Data fabrication or falsification.

  • Plagiarism.

  • Redundant (duplicate) publication.

2.2 Mechanisms for Correction:

The primary mechanisms for correcting the scientific record are Errata, Corrigenda, and Retractions.

• Erratum: An erratum is issued to correct an error made by the journal or publisher during the production process.[1][3][5][7] This can include typesetting errors, mistakes in figures or tables introduced after author proofs were approved, or incorrect author information.

• Retraction: A retraction is issued when the main findings of a paper are found to be unreliable due to significant error or scientific misconduct.[1] A retraction indicates that the entire paper should not be relied upon.

Data Presentation: Frequency and Timeline of Corrections

The following table summarizes quantitative data on the prevalence of different types of errors and the typical timeline for the publication of corrections.

Metric	Finding	Source / Field of Study	Citation
Correction Rate (Overall)	0.37% of published articles have a correction.	Library and Information Science	[8]
Correction Rate (Neurosurgery)	1.3% of papers had a corrected publication error.	Neurosurgery	[9]
Source of Error	93.2% of errors originated from the authors (Corrigenda).	Neurosurgery	[9]
Most Common Error Types	Simple typographic errors (62.5%), errors in author attribution (40.5%).	Neurosurgery	[9]
Impact of Errors on Conclusions	7.2% of published errors had an impact on the paper's conclusion.	Neurosurgery	[9]
Prevalence of Statistical Errors	147 out of 157 reviewed articles (93.6%) contained at least one statistical error.	Radiology	[6]
Common Statistical Errors	Errors in summarizing data (66%), incorrect representation of P-values (42%).	Radiology	[6]
Median Time to Correction	3 months.	Neurosurgery	[9]
Average Time to Correction	8.7 months.	Library and Information Science	[8]
Time to Correction (COVID-19 Publications)	Ranged from 0 to over 100 days.	COVID-19 Research	[10]

Protocols for Correcting a Published Paper

This section provides step-by-step protocols for authors to follow when they discover an error in their published work.

4.1 Protocol 1: Initial Assessment and Communication

• Identify and Document the Error:

  • Clearly identify the specific error(s) in the published paper.

  • Document the exact location of the error (e.g., page number, paragraph, figure number).

• Internal Discussion and Agreement:

  • The corresponding author should promptly inform all co-authors of the error.

  • Discuss the nature of the error and the proposed correction with all co-authors to reach a consensus.

• Contact the Journal Editor:

  • The corresponding author should draft a formal email to the editor-in-chief or the handling editor of the journal.

  • The email should clearly and concisely state:

    • The full citation of the published paper (authors, title, journal, volume, issue, pages, DOI).

    • A detailed description of the error and its location.

    • An explanation of how the error occurred (if known).

    • A proposed correction.

4.2 Protocol 2: Preparing and Submitting a Correction Notice

• Follow Journal-Specific Guidelines:

  • Consult the journal's website for their specific policies and procedures for submitting corrections.[11] Many journals have detailed instructions for authors.

• Draft the Correction Notice:

  • The correction notice should be written in a clear, concise, and neutral tone.

  • It should include:

    • The full citation of the original article.

    • A clear statement of the error.

    • The corrected information (e.g., text, figure, table, or data).

    • An explanation of any impact on the interpretation of the results.

• • Circulate the draft correction notice among all co-authors for their review and approval. All authors should agree on the final wording.

• Submit the Correction Notice to the Journal:

  • Submit the notice through the journal's designated submission system or as instructed by the editor.

4.3 Protocol 3: Re-analysis of Data and Confirmatory Experiments

In cases where the error involves flawed data analysis or experimental procedures, a more extensive correction process is required.

Experimental Protocol: Re-analysis of Previously Published Data

• Materials:

  • Original raw data.

  • Original data analysis scripts or software settings.

  • Corrected data analysis scripts or a detailed description of the corrected analytical procedure.

  • Laboratory notebooks or electronic records detailing the original experiment.

• Methodology:

  • Data and Code Archiving:

    • Create a secure, version-controlled repository for the original data, original analysis scripts, and the new, corrected scripts.

  • Code Correction and Validation:

    • Identify the specific error in the original analysis script (e.g., incorrect variable, flawed statistical test, bug in the code).

    • Write a corrected version of the script.

    • Have the corrected script independently reviewed by a qualified colleague who was not involved in the original analysis.

  • Data Re-analysis:

    • Execute the corrected script on the original raw dataset.

    • Generate new results, including figures and tables.

  • Comparison and Impact Assessment:

    • Systematically compare the results from the re-analysis with the originally published results.

    • Document all changes in a comparative table.

  • Preparation of a Detailed Report:

    • Compile a comprehensive report that includes:

      • A description of the original error.

      • The corrected analysis protocol.

      • A comparison of the original and re-analyzed results.

      • A revised interpretation of the findings.

    • This report will form the basis of the Corrigendum to be submitted to the journal.

Mandatory Visualizations

5.1 Signaling Pathway for Correcting a Published Paper

Caption: Workflow for addressing and correcting errors in a published scientific paper.

5.2 Experimental Workflow for Data Re-analysis

Caption: Step-by-step workflow for the re-analysis of published data to correct an error.

5.3 Logical Relationships in Correction Decisions

Caption: Decision tree for determining the appropriate correction mechanism based on error type and impact.

References

• 1. Fixing Errors in a Published Paper: Tips for Authors - Enago Academy [enago.com]
• 2. Post-publication journal corrections : Springer Nature Support [support.springernature.com]
• 3. 3.5 Correcting the Literature [cse.memberclicks.net]
• 4. authorservices.taylorandfrancis.com [authorservices.taylorandfrancis.com]
• 5. Post-Publication Corrections and Retractions | Emerging Science Journal [ijournalse.org]
• 6. Statistical errors in articles published in radiology journals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Correction Policies: Errata, Corrigenda, and Addenda Explained [caeaccess.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Pandemic publication: correction and erratum in COVID-19 publications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. publications - How do you make corrections to a published paper? - Academia Stack Exchange [academia.stackexchange.com]

Application Notes: Citing Research Papers with Corrigenda

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Importance of the Scientific Record

Maintaining the integrity and accuracy of the scientific literature is paramount. Occasionally, errors are discovered in published articles that necessitate a post-publication correction. These corrections are formally announced through a corrigendum or erratum . Understanding the nature of these notices and how to cite the corrected work is essential for ensuring the accuracy of your own research and contributing to a reliable scientific record.

• Corrigendum: (Plural: Corrigenda) A notice of a correction to an error made by the authors .[1]

• Erratum: (Plural: Errata) A notice of a correction to an error made by the publisher during production (e.g., typesetting or formatting errors).[1]

When to Cite a Corrigendum

The decision to explicitly mention a corrigendum in a citation depends on the citation style and the significance of the correction.

• Minor Corrections: Minor typographical errors that do not alter the scientific meaning generally do not require a special notation in the citation, as the digital version of the article is usually corrected directly.[2]

The American Psychological Association (APA) style, for example, advises citing the article as you normally would.[2] The publisher is responsible for ensuring the digital version of the article is corrected and linked to the correction notice, thereby always presenting the reader with the most up-to-date version.[2] However, for other styles or when in doubt, it is best practice to indicate that a correction exists.

Protocols for Citing a Research Paper with a Corrigendum

Below are detailed protocols for citing a research paper that has an accompanying corrigendum in three major citation styles: APA, Chicago, and MLA.

Protocol 3.1: APA (American Psychological Association) 7th Edition

The APA style guidance is the most straightforward. It presumes that the digital record is the version of record and that publishers will link the correction to the original article.

Methodology:

• In-text Citation: Cite the article as you normally would, using the author-date format. No mention of the corrigendum is needed.

  • Example: (Author, Year)

• Reference List Entry: Create a standard reference list entry for the article. Do not add any information about the corrigendum. You are citing the corrected version of the work.[2]

  • Format: Author, A. A., Author, B. B., & Author, C. C. (Year). Title of the article. Title of Periodical, volume(issue), pages. --INVALID-LINK--

Rationale: This approach simplifies the citation process and relies on the publisher's responsibility to maintain the scientific record. When a reader retrieves the article using your citation, they will be automatically directed to the corrected version or see a prominent link to the corrigendum.[2]

Protocol 3.2: Chicago Manual of Style (17th Edition) - Notes and Bibliography

Chicago style offers flexibility, particularly in the notes, which can be used to provide additional information about a source.

Methodology:

• In-text Citation (Footnote):

  • First Footnote: Cite the original article in full, followed by information about the corrigendum.

    • Example:1. John D. Author and Jane A. Smith, "Title of the Original Article," Journal Name 55, no. 2 (2020): 235, corrigendum, Journal Name 55, no. 4 (2020): 512.

  • Subsequent Footnotes (Shortened):

    • Example:2. Author and Smith, "Shortened Title," 235.

• Bibliography Entry: Add the corrigendum information to the end of the citation for the original article.

  • Format: Author, John D., and Jane A. Smith. "Title of the Original Article." Journal Name 55, no. 2 (2020): 230-245. Corrigendum, Journal Name 55, no. 4 (2020): 512.

Protocol 3.3: MLA (Modern Language Association) 9th Edition

While the MLA Handbook does not provide an explicit rule for corrigenda, a logical approach is to add the information to the end of the Works Cited entry to provide a complete record of the source.

Methodology:

• In-text Citation: Cite the article as usual using the author-page number format.

  • Example: (Author page)

• Works Cited Entry: After the standard citation for the original article, add a period, followed by information about the corrigendum.

  • Example: Smith, John. "The Signaling Pathway in Development." Journal of Cell Science, vol. 12, no. 3, May 2019, pp. 45-58. JSTOR, doi:10.1234/jcs.2019.12345. Corrigendum, vol. 12, no. 4, Aug. 2019, p. 112.

Data Presentation: Citation Style Summary

The table below summarizes the recommended citation formats for a research paper with a corrigendum.

Citation Style	In-Text Citation Format	Reference List / Bibliography Format
APA 7th Ed.	Standard (Author, Year) format.	Cite the article as normal. No information about the corrigendum is included.
Chicago 17th Ed.	Standard footnote format.	Author, F. M. "Article Title." Journal Vol, no. Issue (Year): Pages. Corrigendum, Journal Vol, no. Issue (Year): Page.
MLA 9th Ed.	Standard (Author Page) format.	Author, F. M. "Article Title." Journal Title, vol. #, no. #, Date, pp. ##-##. Corrigendum, vol. #, no. #, Date, p. ##.

Mandatory Visualization: Researcher Workflow

The following diagram illustrates the logical workflow for a researcher when encountering and citing a paper that may have a corrigendum.

Caption: Workflow for identifying and citing a corrected research paper.

References

• 1. scribbr.com [scribbr.com]
• 2. Correction notices [apastyle.apa.org]

Application Notes and Protocols for Correcting Errors in Published Research

Audience: Researchers, scientists, and drug development professionals.

Introduction: The integrity of the scientific record is paramount. In the event that an error is discovered in a published research article, it is the ethical obligation of the authors to promptly correct the record. This document provides a detailed guide on the procedures for addressing such errors, ensuring transparency and maintaining the trustworthiness of the scientific literature.

Initial Assessment and Classification of the Error

The first step upon discovering a potential error is to conduct a thorough internal review to understand the nature and extent of the mistake. Errors can be broadly categorized as unintentional or intentional.[1][2]

• Unintentional Errors: These are honest mistakes that may occur during data collection, analysis, or interpretation.[1][2] Examples include typographical errors, miscalculations, or flawed experimental procedures that were not apparent at the time of publication.

• Intentional Errors: These constitute research misconduct and include data fabrication, falsification, or plagiarism.[1]

Contacting the Journal

Once the error has been confirmed and characterized, the corresponding author should contact the editor-in-chief of the journal in which the paper was published.[3][4] The initial communication should be a clear and concise email that includes:

• The full citation of the published article (authors, title, journal, volume, issue, pages, DOI).

• A detailed description of the error and its impact on the paper's findings.

• A proposal for the appropriate correction, based on the journal's policies and established guidelines.

Types of Corrections

Journals have established mechanisms for correcting the scientific record. The appropriate type of correction depends on the nature and severity of the error.

Type of Correction	Description	When to Use	Initiated By
Erratum	A notice of a significant error made by the journal during the production process.[1][5][6]	Production errors such as typos, incorrect figures, or mistakes in author affiliations introduced by the publisher.[1][6]	Journal/Publisher
Corrigendum	A notice of a significant error made by the author(s).[1][5]	Errors in data, analysis, or interpretation that are the responsibility of the author(s) and affect the validity of a small portion of the work but not the overall conclusion.[1][5]	Author(s)
Addendum	A notification of additional information about a paper.[1][7]	When authors inadvertently omit significant information that was available at the time of publication and is crucial for the reader's understanding.[7]	Author(s)
Retraction	A formal notice that the paper should be considered invalid and should not be relied upon.[1][3][8]	Cases of unreliable findings due to misconduct (e.g., data fabrication) or honest error that fundamentally undermines the conclusions. Also used for redundant publications and plagiarism.[5][6][9]	Author(s) or Journal/Editor
Expression of Concern	A notice from the editor that there are concerns about the reliability of the publication, but the evidence is inconclusive or an investigation is ongoing.[5][9][10]	When there is inconclusive evidence of research or publication misconduct, or when an investigation is not possible or will be prolonged.[5][9][10]	Journal/Editor

Experimental Protocol: Re-analysis of Western Blot Data to Confirm a Suspected Error

This protocol outlines a hypothetical scenario where an author suspects an error in a published Western blot analysis.

Objective: To re-evaluate the raw data and original images from a Western blot experiment presented in a published figure to confirm or refute a suspected error in band quantification.

Materials:

• Original, uncropped Western blot membrane images (TIFF or similar lossless format).

• Laboratory notebook with details of the experiment (sample loading, antibody concentrations, imaging settings).

• Image analysis software (e.g., ImageJ, LI-COR Image Studio).

• Original data analysis files (e.g., Excel spreadsheets).

• The published manuscript.

Procedure:

• Retrieve and Verify Raw Data:

  • Locate the original, high-resolution images of the Western blots .

  • Cross-reference the image filenames and dates with the experimental records in the lab notebook to ensure the correct images are being analyzed.

• Re-Quantification of Western Blot Bands:

  • Open the original blot images in the image analysis software.

  • Follow a standardized protocol for background subtraction.

  • Define the regions of interest (ROIs) around each protein band of interest and the corresponding loading control bands.

  • Measure the pixel intensity for each ROI.

• Normalization of Data:

  • For each lane, calculate the ratio of the intensity of the protein of interest to the intensity of the loading control.

  • Normalize these ratios to the control sample to determine the fold change.

• Statistical Re-analysis:

  • Use the newly quantified and normalized data to perform the same statistical tests as described in the published manuscript.

  • Compare the results of the re-analysis with the data presented in the published figure and tables.

• Documentation and Reporting:

  • Document every step of the re-analysis process, including software versions and settings used.

  • If a discrepancy is confirmed, prepare a clear summary of the original error and the corrected results. This will be essential for communicating with the journal.

Visualizing the Correction Process

Workflow for Addressing a Research Error

Caption: Decision-making workflow for addressing a research error.

Communication Process with the Journal

Caption: Communication pathway between author and journal editor.

Dissemination of the Correction

Once the journal has published the correction, it is good practice for the authors to take additional steps to ensure the corrected information reaches the scientific community. This can include:

• Updating the publication record on personal and institutional websites.

• If the article was deposited in a preprint server like arXiv or bioRxiv, updating the record with a link to the formal correction.[11]

• Notifying colleagues and collaborators who may have cited or relied on the original work.

By following these protocols, researchers can address errors in their published work in a responsible and transparent manner, thereby upholding the integrity of the scientific literature.

References

• 1. Fixing Errors in a Published Paper: Tips for Authors - Enago Academy [enago.com]
• 2. lisamurrayroselli.com [lisamurrayroselli.com]
• 3. All about article retraction in academic publishing – Charlesworth Author Services [cwauthors.com]
• 4. quora.com [quora.com]
• 5. anatoljcardiol.com [anatoljcardiol.com]
• 6. wolterskluwer.com [wolterskluwer.com]
• 7. Correction Policies: Errata, Corrigenda, and Addenda Explained [caeaccess.org]
• 8. proof-reading-service.com [proof-reading-service.com]
• 9. Retractions: Guidance from the Committee on Publication Ethics (COPE) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. publicationethics.org [publicationethics.org]
• 11. academia.stackexchange.com [academia.stackexchange.com]

Application Notes and Protocols for Corresponding Author Responsibilities in Issuing a Corrigendum

Audience: Researchers, scientists, and drug development professionals.

Purpose: To provide a detailed guide for corresponding authors on their roles and responsibilities when preparing and submitting a corrigendum to a published scientific article. This document outlines the necessary steps, from identifying an error to post-publication communication, ensuring the integrity of the scientific record.

Introduction: Understanding the Corrigendum

A corrigendum is a formal notice from the authors of a published paper to correct an error that they have made.[1][2] It is crucial to distinguish a corrigendum from an erratum, which is a correction of an error made by the publisher during the production process.[1][2] The primary goal of a corrigendum is to ensure the accuracy and integrity of the scientific literature.[1]

Errors that may necessitate a corrigendum include:

• Incorrect data in tables or figures.[1]

• Mistakes in author affiliations or acknowledgments.[1]

• Inaccurate reporting of experimental methods or results.

• Misleading information that could affect the interpretation of the work.[1]

Minor typographical errors that do not alter the scientific meaning of the paper generally do not require a corrigendum.[2][3]

Core Responsibilities of the Corresponding Author

The corresponding author is the primary point of contact between the journal and all co-authors.[4] In the context of a corrigendum, their responsibilities are paramount and include:

• Initiating the Correction Process: Upon discovering a significant error, the corresponding author is responsible for promptly notifying the journal editor.

• Drafting the Corrigendum: The corresponding author typically takes the lead in writing the corrigendum notice in accordance with journal guidelines.

• Submitting the Corrigendum: The corresponding author handles the formal submission of the corrigendum to the journal.

• Post-Publication Communication: After the corrigendum is published, the corresponding author is responsible for addressing any reader inquiries related to the correction.[4]

Protocol for Preparing and Submitting a Corrigendum

This protocol outlines a step-by-step process for the corresponding author to follow when an error is identified in a published paper.

3.1 Step 1: Error Identification and Initial Assessment

• Thoroughly document the error: Precisely identify the location and nature of the error in the published article.

• Review journal policies: Familiarize yourself with the specific journal's policies on post-publication corrections. These are typically found in the "Instructions for Authors" or on the journal's website.

3.2 Step 2: Co-author Communication and Consensus

• Propose a correction: Suggest the necessary corrections and the plan to submit a corrigendum.

• Facilitate discussion: Allow adequate time for co-authors to review the error and the proposed correction. Address any questions or concerns they may have.

• Obtain and document agreement: It is crucial to get explicit agreement from all co-authors for the corrigendum.[5] This can be done via email. A formal signed letter may also be required by some journals.[3]

  Best Practice: Create a shared document (e.g., Google Docs) with the draft corrigendum and a table for co-authors to indicate their approval and date. This provides a clear record of consensus.

3.3 Step 3: Drafting the Corrigendum Notice

The corrigendum notice should be clear, concise, and professional. It should contain the following elements:[6]

• Full citation of the original article: Include the title, all author names, journal name, volume, issue, page numbers, and DOI.

• A clear statement of the error: Precisely state what was incorrect in the original publication. Quote the original text if necessary.[3]

• The corrected information: Provide the correct information, whether it is text, data, a figure, or a table.

• An explanation of the correction (optional but recommended): Briefly explain the reason for the error if it adds clarity.

3.4 Step 4: Submission to the Journal

• Follow journal submission procedures: Some journals have a specific submission portal for corrections, while others may require direct communication with the editor.[3]

• Include a cover letter: Address the cover letter to the editor, briefly explaining the reason for the corrigendum and confirming that all co-authors have approved it.

• Submit the corrigendum notice: Upload the corrigendum document as instructed by the journal.

Data Presentation in a Corrigendum

Clarity is key when presenting corrected data. The goal is to make it easy for readers to understand the change.

4.1 Correcting Quantitative Data in Tables

When correcting data in a table, it is best to present the entire corrected table.

Original Table 1 (Incorrect)

Treatment Group	Mean Response (units)	Standard Deviation
A	25.4	3.1
B	32.8	4.5
C	19.7	2.8

Corrigendum Notice:

Corrected Table 1

Treatment Group	Mean Response (units)	Standard Deviation
A	25.4	3.1
B	28.3	4.5
C	19.7	2.8

4.2 Correcting Figures and Diagrams

For corrected figures, provide the complete, corrected figure with its caption. The corrigendum notice should clearly state that the figure is a corrected version.

Corrigendum Notice:

(Insert the corrected Figure 2 here)

Figure 2. (Corrected) Caption for the corrected figure.

Visualizing Workflows and Logical Relationships

5.1 Decision-Making Workflow for a Corrigendum

The following diagram illustrates the decision-making process for a corresponding author when a potential error is discovered.

Caption: Decision-making workflow for issuing a corrigendum.

5.2 Corrigendum Submission and Review Process

This diagram outlines the typical workflow for submitting and reviewing a corrigendum, highlighting the corresponding author's central role.

Caption: The corrigendum submission and review workflow.

Summary of Corresponding Author Responsibilities and Best Practices

Responsibility	Best Practices	Common Pitfalls to Avoid
Error Identification & Assessment	- Act promptly upon discovering a potential error.- Involve all co-authors in the assessment of the error's significance.	- Ignoring or downplaying a significant error.- Failing to consult the journal's specific correction policies.
Co-author Communication & Consensus	- Communicate transparently and provide all necessary information.- Use a systematic approach to track co-author approvals (e.g., shared document, email confirmations).[7]	- Assuming silence from a co-author implies consent.- Proceeding with submission without unanimous agreement.
Drafting the Corrigendum Notice	- Be clear, concise, and factual.- Follow the journal's formatting guidelines for corrigenda.[3]	- Including defensive or apologetic language.- Providing an incomplete or ambiguous description of the error and correction.
Submission to the Journal	- Write a professional cover letter to the editor.- Double-check that all required information and files are included in the submission.	- Submitting to the wrong contact person or through an incorrect portal.- Failing to confirm receipt of the submission.
Post-Publication Follow-up	- Be prepared to answer questions from readers regarding the correction.- Ensure the online version of the original article is linked to the corrigendum.[3]	- Being unresponsive to inquiries about the correction.- Not verifying that the correction has been properly indexed and linked.

These application notes and protocols provide a comprehensive framework for corresponding authors to navigate the process of issuing a corrigendum with professionalism and integrity, thereby upholding the quality and reliability of the scientific record.

References

• 1. Erratum and Corrigendum | Journal of Contemporary Society & Education (JCSE) [journals.glotanjournals.com]
• 2. Post-Publication Corrections and Retractions | Journal of Human, Earth, and Future [hefjournal.org]
• 3. support.jmir.org [support.jmir.org]
• 4. Corresponding Authors: Responsibilities and How to Choose Them Wisely [cwauthors.com]
• 5. Correction Policies: Errata, Corrigenda, and Addenda Explained [caeaccess.org]
• 6. Correction notices [apastyle.apa.org]
• 7. authorservices.wiley.com [authorservices.wiley.com]

Application Notes and Protocols for Adding an Author to a Paper Post-Publication

For researchers, scientists, and drug development professionals, ensuring accurate authorship on published work is a critical component of maintaining scientific integrity. While journals strongly discourage post-publication changes to authorship, exceptional circumstances may necessitate the addition of an author to a paper that has already been published. This document provides a detailed guide on the policies, procedures, and ethical considerations for such a change, drawing upon established guidelines from major publishing bodies.

Core Principles and Ethical Considerations

Adding an author after publication is a significant alteration to the scientific record and is treated with considerable scrutiny by journal editors and publishers. The process is governed by principles of transparency, accountability, and the consensus of all involved researchers. Key ethical considerations include:

• Justification: The reason for the initial omission and the subsequent request for addition must be legitimate and clearly articulated.[1][2] It should not be a result of honorary authorship or other unethical practices.

• Contribution: The individual to be added as an author must have made a substantial intellectual contribution to the work, meeting the authorship criteria set forth by the journal, which are often based on the International Committee of Medical Journal Editors (ICJME) guidelines.[1][3][4]

• Agreement: Unanimous, written consent from all existing authors, as well as the author to be added, is a mandatory requirement for most journals.[5][6][7]

• Timing: While some journals may consider changes before a manuscript is officially published online, post-publication requests are subject to a more rigorous review process.[5][8]

Publisher Policies on Post-Publication Authorship Changes

Policies for adding an author after publication can vary between journals and publishers, but a general consensus exists on the core requirements. The following table summarizes the typical policies of several major academic publishers.

Publisher/Organization	General Stance on Post-Publication Author Addition	Key Requirements	Outcome if Approved
COPE (Committee on Publication Ethics)	Provides guidelines for editors. Changes should only be made for clear, well-documented reasons and with the agreement of all authors.[9]	Clarification of reasons for omission, confirmation that the new author meets authorship criteria, and consensus from all authors.[2]	Publication of a correction or corrigendum.[2]
JMIR Publications	Authorship changes after publication will not be considered without substantive, verifiable information from appropriate institutional authorities.[1]	A letter with justification and signatures of all co-authors, and confirmation that all authors meet ICMJE criteria.[1]	Submission of a corrigendum titled "Authorship Correction".[1]
Elsevier	Changes after publication require a corrigendum. The publisher and editor will not mediate authorship disputes.[10]	Completion of an "Authorship Change Request Form" with a detailed reason for the change and signatures from all authors.[10]	Publication of a corrigendum.[10]
Taylor & Francis	Post-publication changes are considered in line with COPE guidelines and require the completion of an "Authorship Change Request Form".[11]	Signed agreement from all authors (including those being added or removed) and a clear reason for the change.[11]	Amendment via a post-publication notice.[11]
MDPI	Changes after a manuscript has been published will be evaluated and require the publication of a Correction.[6]	A completed authorship change form with signatures of all authors and a reason for the change.[6]	Publication of a Correction.[6]
Springer Nature	Changes of authorship are not accepted after acceptance of a manuscript. However, they follow COPE guidelines for handling potential misconduct.[12]	In case of a dispute, authors are asked to resolve it themselves. The publisher may involve the authors' institutions.[12]	Not explicitly stated, but implies a formal correction process if a change is exceptionally granted.
IOPscience	Post-publication changes to authorship are generally not permitted, except for name changes.	The majority of post-publication changes require agreement from all co-authors.	The online version of the article will be replaced with a dated note highlighting the amendment.

Experimental Protocol: Requesting the Addition of an Author Post-Publication

This protocol outlines the step-by-step procedure for Corresponding Authors to request the addition of an author to a published paper.

Objective: To formally request the addition of a deserving author to a published scientific paper and have this change reflected in the official publication record.

Materials:

• Completed Authorship Change Request Form (if provided by the journal).

• A formal letter of request.

• Written confirmation (email or signed letter) from all existing authors.

• Written confirmation from the author to be added.

• Documentation supporting the new author's contribution (e.g., lab notebooks, data analysis files, manuscript drafts).

• A revised author contribution statement.[1]

Procedure:

• Internal Discussion and Agreement:

  • The Corresponding Author should initiate a discussion with all existing co-authors regarding the proposed addition.

  • Clearly present the reasons for the initial omission and the significant contributions of the individual to be added.

  • Obtain unanimous written consent from all co-authors for the addition.

• Contact the Journal's Editorial Office:

  • The Corresponding Author should contact the editor of the journal in which the paper was published.[13]

  • Briefly explain the situation and inquire about the journal's specific procedure for requesting a post-publication authorship change.

• Prepare the Formal Request Package:

  • Formal Letter of Request: Draft a comprehensive letter addressed to the journal editor. This letter should include:

    • The full citation of the published paper.

    • A clear and detailed explanation for why the author was omitted in the first place.[1][2]

    • A thorough description of the newly added author's substantial contributions to the study, referencing the journal's authorship criteria.

    • A statement confirming that all co-authors have agreed to the change.

  • Signed Agreement: Attach the written confirmations from all existing authors and the author to be added. Some journals may require these to be on a specific form.[10][11][14]

  • Revised Author Information: Provide the full name, affiliation, and contact information for the author to be added.

  • Updated Author Contributions: If the journal includes an author contributions section, provide a revised statement that accurately reflects the contributions of all authors, including the new author.[1]

• Submission and Review:

  • Submit the complete request package to the journal's editorial office as instructed.

  • The journal editor will review the request, often in consultation with other editors or the publisher's ethics committee.[1]

  • Be prepared for the review process to take some time.

• Outcome and Implementation:

  • If Approved: The journal will typically publish a formal corrigendum or an "Authorship Correction" notice.[1][5] This notice will be linked to the original article.

  • The online version of the article will be updated to reflect the change in authorship.

  • If Rejected: The editor will provide a reason for the rejection. In cases of ongoing authorship disputes, the journal will likely refer the matter to the authors' institutions for resolution.[2][9]

Visualizing the Process and Logic

Workflow for Adding an Author Post-Publication

The following diagram illustrates the general workflow for requesting the addition of an author to a published paper.

Caption: Workflow for adding an author to a paper after its publication.

Decision Pathway for Journal Editors

This diagram outlines the decision-making process a journal editor might follow when considering a request to add an author post-publication, based on COPE guidelines.

Caption: Decision pathway for editors handling post-publication authorship requests.

References

• 1. support.jmir.org [support.jmir.org]
• 2. publicationethics.org [publicationethics.org]
• 3. ICMJE | Recommendations | Defining the Role of Authors and Contributors [icmje.org]
• 4. publicationethics.org [publicationethics.org]
• 5. Is it acceptable to add or remove authors after a paper has been accepted for publication?| Editage Insights [editage.com]
• 6. mdpi.com [mdpi.com]
• 7. Request the Addition of an Extra Author Before Publication [scientific-publishing.webshop.elsevier.com]
• 8. quora.com [quora.com]
• 9. publicationethics.org [publicationethics.org]
• 10. legacyfileshare.elsevier.com [legacyfileshare.elsevier.com]
• 11. authorservices.taylorandfrancis.com [authorservices.taylorandfrancis.com]
• 12. Book Publishing Policies | Springer Nature | Policies | Springer Nature [springernature.com]
• 13. researchgate.net [researchgate.net]
• 14. icrp.org.uk [icrp.org.uk]

Correcting Tables and Figures in Published Articles: A Guide for Researchers

Application Notes and Protocols for Scientists and Drug Development Professionals

The integrity of the scientific record is paramount. In the event of discovering an error in a table or figure of a published article, it is crucial to take prompt and appropriate action to correct the record. This guide provides a detailed protocol for researchers, scientists, and drug development professionals to navigate the process of correcting visual data in a published scientific paper.

Initial Assessment: Identifying the Nature and Impact of the Error

Before contacting the journal, it is essential to thoroughly assess the error. This initial evaluation will determine the appropriate course of action.

1.1. Categorize the Error:

• Minor Errors: These are typically typographical errors, misspellings in labels, or slight formatting issues that do not alter the scientific meaning or interpretation of the data.[1]

1.2. Evaluate the Impact:

• Could the error mislead readers and other researchers?

• Does the error impact the reproducibility of the study?

A clear understanding of the error's severity will guide your communication with the journal editor.

Publisher Policies on Corrections

Scientific publishers have established policies for correcting errors in published articles. These policies ensure that corrections are handled transparently and consistently. The two primary mechanisms for correction are:

• Erratum: An erratum is a notice of a correction for an error introduced by the publisher during the production process.[3][4]

• Corrigendum: A corrigendum is a notice of a correction for an error made by the author(s).[3][4]

The following table summarizes the general correction policies of major scientific publishers. However, it is always recommended to consult the specific guidelines of the journal in which the article was published.

Publisher	Correction Type for Author Error	Correction Type for Publisher Error	General Policy Highlights
Wiley	Corrigendum	Erratum	For articles in an issue, a separate correction is published and linked to the original. For articles in "Early View," the online version may be directly corrected with a note.[6][7]
Elsevier	Corrigendum	Erratum	Authors should contact the editor to determine the appropriate course of action. Elsevier will only issue a corrigendum after receiving approval from the editor.[4]
Taylor & Francis	Correction Notice	Correction Notice	Distinguishes between major and minor errors. Major errors are always accompanied by a separate, free-to-view correction notice linked to the original article.[1]
IOP Publishing	Corrigendum	Erratum	Post-publication changes to the original article are only made if the error affects the discoverability, visibility, and citability of the article.
Nature Portfolio	Corrigendum	Erratum	Corrections to peer-reviewed material are published. The journal provides specific formatting guidelines for submissions.[8]
Cell Press	Corrigendum	Erratum	Authors are encouraged to contact the journal's editorial office to discuss the error and the best course of action.

Experimental Protocol for Submitting a Correction

This protocol outlines the step-by-step process for preparing and submitting a correction for a table or figure in a published article.

3.1. Materials:

• Original published article with the identified error.

• Corrected version of the table or figure.

• A written explanation of the error and the correction.

• Email addresses of the journal's editor-in-chief or managing editor.

3.2. Procedure:

• Prepare the Corrected Visuals:

  • Create a high-quality, corrected version of the table or figure.

  • Ensure the corrected visual adheres to the journal's formatting and resolution guidelines.[9]

  • Clearly label the corrected figure or table (e.g., "Corrected Figure 1").

• Draft a Correction Notice:

  • The correction notice should be clear, concise, and transparent.[6]

  • Include the full citation of the original article (authors, title, journal, volume, issue, pages, DOI).[2]

  • State the location of the error (e.g., "In Figure 2B on page 5...").[2]

  • Clearly describe the error and its impact on the interpretation of the data.[10]

  • Present the corrected information. For a figure or table, this will be the corrected visual itself.[2]

  • If necessary, provide a brief explanation of how the error occurred (optional, but can add to transparency).

• Contact the Journal Editor:

  • Draft a professional email to the editor-in-chief or managing editor of the journal.

  • In the email, clearly and concisely explain the error you have identified in your published article.

  • State the significance of the error and why a correction is necessary.

  • Attach the drafted correction notice and the corrected figure or table.

  • Request guidance on the journal's specific procedure for publishing a correction.

• Peer Review and Publication of the Correction:

  • The editor will review your request and the provided materials.

  • The correction notice may be sent for peer review, particularly if the error is substantial.

  • Once approved, the journal will publish the correction notice (erratum or corrigendum).

  • The correction will be linked to the original article in online databases to ensure that readers are aware of the update.[1]

Visualization of the Correction Workflow

The following diagram illustrates the decision-making process and workflow for correcting a table or figure in a published article.

Caption: Workflow for correcting a published table or figure.

Signaling Pathway for Effective Correction

The following diagram illustrates the key communication and action pathways involved in successfully correcting the scientific record.

References

• 1. authorservices.taylorandfrancis.com [authorservices.taylorandfrancis.com]
• 2. Correction notices [apastyle.apa.org]
• 3. healthjournalism.org [healthjournalism.org]
• 4. Errata and corrigenda | Editors | Elsevier [elsevier.com]
• 5. Retractions and Expressions of Concern | Wiley [authorservices.wiley.com]
• 6. Wiley Editor Community [editors.wiley.com]
• 7. Wiley Editor Community [editors.wiley.com]
• 8. ftp.cpc.ncep.noaa.gov [ftp.cpc.ncep.noaa.gov]
• 9. Instructions - Figures [cambridge.org]
• 10. isg-journal.com [isg-journal.com]

Correcting the Record: A Guide to Issuing Corrections for Systematic Reviews

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Systematic reviews are a cornerstone of evidence-based practice, providing a rigorous and transparent synthesis of research on a specific topic. However, the complexity of the systematic review process means that errors can occur. When identified, these errors must be addressed promptly and transparently to maintain the integrity of the scientific record and ensure that healthcare decisions are based on the most accurate evidence.

This document provides detailed application notes and protocols for issuing corrections to systematic reviews, tailored for researchers, scientists, and drug development professionals. It outlines the various types of corrections, the procedures for their implementation, and the roles and responsibilities of the authors and editorial teams.

Principles of Correction

The fundamental principle underlying any correction is transparency. The goal is to rectify the scientific literature in a way that is clear, honest, and informative to the reader. Key guidelines from organizations such as the Committee on Publication Ethics (COPE), Cochrane, and the Joanna Briggs Institute (JBI) emphasize that corrections should not be seen as punitive but as an essential part of the scientific process.[1][2]

Types of Corrections to Systematic Reviews

Correction Type	Description	When to Use
Erratum	A notice of a minor error introduced during the publication process (e.g., typographical errors, incorrect author affiliations).	For errors that do not alter the scientific meaning or conclusions of the review.[3]
Corrigendum	A notice of a minor error for which the authors are responsible (e.g., minor errors in data presentation that do not affect the conclusions).	For author-introduced errors that do not invalidate the review's findings.
Amendment/Update	A new version of the review that includes substantive changes, such as the inclusion of new studies, changes in methodology, or correction of significant errors.[1][4]	When new evidence emerges that could change the conclusions, or when significant errors that affect the interpretation of the results are identified.[1][5]
Retraction	A formal withdrawal of the publication.	In cases of pervasive error, scientific misconduct (e.g., data fabrication), or redundant publication, where the findings are unreliable.[3][6][7]
Expression of Concern	A notice from the editors that there are substantial concerns about the reliability of the findings, but an investigation is ongoing or inconclusive.[8]	When there is inconclusive evidence of misconduct or error, but the concerns are serious enough to warrant alerting readers.[6]

Common Errors in Systematic Reviews: Quantitative Overview

Understanding the common sources of error can aid in their prevention and identification. Data extraction is a particularly vulnerable stage in the systematic review process.

Error Type	Frequency/Impact	Reference
Data Extraction Errors	Reproducibility studies have found that data extraction errors occur in approximately 66.8% of meta-analyses and 85.1% of systematic reviews.[9]	[Buscemi et al., 2006; Li et al., 2018; Jones et al., 2019]
Single vs. Double Data Extraction	Single data extraction results in a higher error rate compared to double data extraction (relative difference of 21.7%).[6][10] However, another study found no substantial difference in error frequency between double extraction and single extraction with verification (15% vs. 16%).[9]	[Buscemi et al., 2006; Li et al., 2018]
Types of Data Extraction Errors	The most common types of data extraction errors are numerical errors (49.2%) and ambiguous errors (29.9%) arising from unclear outcome definitions.[2]	[Jones et al., 2019]
Impact of Data Extraction Errors	Data extraction errors can lead to changes in the direction of the effect in 3.5% of meta-analyses and alter the statistical significance in 6.6% of meta-analyses.[2]	[Jones et al., 2019]
Statistical Errors	Common statistical errors include confusing standard deviation with standard error, improper handling of multi-arm trials, and misinterpretation of subgroup analyses.[3][11][12][13]	[Kanellopoulou et al., 2025]
Retraction of Systematic Reviews	Systematic reviews and meta-analyses accounted for 9.86% of retracted medical articles in one study.[14]	[Candal-Pedreira et al., 2022]

Protocol for Issuing a Correction

The following protocol outlines a step-by-step procedure for identifying, assessing, and correcting errors in a published systematic review.

Step 1: Identification and Initial Assessment of the Error

An error may be identified by the original authors, readers, or the journal's editorial office.

• Action: The corresponding author should be notified immediately.

• Protocol:

  • Acknowledge receipt of the concern.

  • The corresponding author, in consultation with all co-authors, should conduct a preliminary assessment to understand the nature and potential impact of the error.

  • If the error is confirmed, proceed to the next step.

Step 2: Detailed Investigation and Impact Analysis

A thorough investigation is necessary to determine the extent of the error and its effect on the review's findings.

• Action: All authors should collaboratively investigate the error.

• Protocol:

  • Re-examine the original data, analysis files, and manuscript.

  • Quantify the impact of the error on the results, including effect estimates, confidence intervals, and p-values.

  • Document all steps of the investigation.

Step 3: Decision on the Type of Correction

Based on the impact analysis, the authors and the journal editor will decide on the appropriate type of correction.

• Action: The corresponding author should communicate the findings of the investigation to the journal's editor.

• Protocol:

  • Present a clear summary of the error and its impact.

  • Propose the most appropriate form of correction (Erratum, Corrigendum, Amendment/Update, or Retraction).

  • The final decision rests with the journal editor, often in consultation with the editorial board and guided by COPE guidelines.

Step 4: Drafting and Submission of the Correction Notice

The correction notice must be clear, concise, and transparent.

• Action: The authors will draft the correction notice.

• Protocol:

  • The notice should explicitly state what was incorrect in the original publication.[12]

  • Provide the corrected information.

  • Explain the reason for the error in a non-judgmental tone.[12]

  • All authors must agree on the wording of the notice. If there is disagreement, this should be noted.

  • Submit the notice to the journal for publication.

Step 5: Publication and Dissemination of the Correction

The correction must be linked to the original article to ensure that readers are aware of the changes.

• Action: The journal publishes the correction.

• Protocol:

  • The correction notice is published in a subsequent issue of the journal.

  • An electronic link is established between the original article and the correction notice.

  • The online version of the original article should be clearly marked as having a correction. Some journals may update the original article directly, with a note explaining the changes.[2]

Experimental Protocols for Error Identification and Correction

Protocol 5.1: Re-verification of Data Extraction

Objective: To systematically re-verify the accuracy of data extracted for a systematic review.

Methodology:

• Assemble Materials: Obtain the original data extraction forms, the final dataset used for analysis, and the full-text articles of all included studies.

• Independent Re-extraction: Two independent reviewers will re-extract key data points from a random sample of 10% of the included studies. Key data points include participant characteristics, intervention details, outcome data, and risk of bias assessments.

• Comparison and Discrepancy Resolution: The re-extracted data will be compared to the original dataset. Any discrepancies will be resolved by consensus, with a third reviewer arbitrating if necessary.

• Full Re-extraction (if necessary): If the error rate in the random sample exceeds a pre-specified threshold (e.g., 5%), a full re-extraction of data from all included studies will be conducted.

• Documentation: All discrepancies and their resolutions will be documented.

Protocol 5.2: Re-analysis of Meta-analytic Data

Objective: To re-run the statistical analyses to assess the impact of identified data errors.

Methodology:

• Corrected Dataset: Create a corrected dataset based on the re-verified data from Protocol 5.1.

• Original Analysis Plan: Adhere to the statistical analysis plan as described in the original systematic review protocol.

• Re-run Analyses: Re-run all meta-analyses using the corrected dataset.

• Compare Results: Compare the original and re-analyzed effect estimates, confidence intervals, heterogeneity statistics, and p-values.

• Sensitivity Analyses: Conduct sensitivity analyses to explore the influence of the corrected data on the overall findings, particularly for outcomes where the direction or significance of the effect has changed.

Visualizing the Correction Workflow

The following diagrams illustrate the key processes involved in issuing a correction to a systematic review.

References

• 1. Chapter IV: Updating a review | Cochrane [cochrane.org]
• 2. researchgate.net [researchgate.net]
• 3. archive.lstmed.ac.uk [archive.lstmed.ac.uk]
• 4. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 5. bmj.com [bmj.com]
• 6. Single data extraction generated more errors than double data extraction in systematic reviews - ProQuest [proquest.com]
• 7. Investing in updating: how do conclusions change when Cochrane systematic reviews are updated? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jbi.global [jbi.global]
• 9. medrxiv.org [medrxiv.org]
• 10. Single data extraction generated more errors than double data extraction in systematic reviews: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 11. Common statistical errors in systematic reviews: A tutorial | Semantic Scholar [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. Common statistical errors in systematic reviews: A tutorial - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Editorial - The Secret Life of Retractions in Scientific Publications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Listing a Corrigendum on a Curriculum Vitae

For researchers, scientists, and drug development professionals, maintaining an accurate and transparent list of publications on a curriculum vitae (CV) is paramount. When a corrigendum is issued for a published article, it is essential to reflect this correction appropriately on your CV. This document provides detailed protocols and application notes for listing a corrigendum, ensuring clarity and adherence to professional standards.

A corrigendum is a notice of a correction to an error in a published work for which the authors are responsible. It is distinct from an erratum, which corrects an error introduced by the publisher during production.[1][2] Both are published to maintain the integrity of the scientific record.[1][3]

Experimental Protocols: Methodologies for Listing a Corrigendum

There are several accepted methods for listing a corrigendum on a CV. The choice of method may depend on the citation style followed in your discipline and the significance of the correction. The overarching principle is to present the information clearly and concisely, linking the corrigendum directly to the original publication without misrepresenting it as a separate publication.[4]

Protocol 1: Appended Notation

This is the most common and recommended method. The corrigendum is noted as an addendum to the original publication entry.

• Primary Citation : List the full citation of the original article in your standard format (e.g., APA, MLA, etc.).[5] Publications should generally be listed in reverse chronological order.[5]

• Append Corrigendum Information : At the end of the original citation, add a note in brackets indicating the corrigendum.

• Corrigendum Details : Include the year of publication of the corrigendum, the journal volume, issue number, and page numbers.

Example:

Rogers, M. E., Craig, A. C., Munns, R. E., Colmer, T. D., Nichols, P. G. H., Malcolm, C. V., ... & Evans, P. M. (2005). The potential for developing fodder plants for the salt-affected areas of southern and eastern Australia: an overview. Australian Journal of Experimental Agriculture, 45(4), 301-329. [Corrigendum: 2006, 46(12), 1665].[4]

Protocol 2: Indented Notation

This method visually separates the corrigendum information while keeping it clearly associated with the original publication.

• Primary Citation : List the full citation of the original article.

• Indented Line : On a new line below the original citation, indent and provide the details of the corrigendum.

Example:

Author(s). (Year of Original Publication). Title of article. Journal Title, Volume(Issue), pages.

      Corrigendum: (Year of Corrigendum Publication). Journal Title, Volume(Issue), pages.

Protocol 3: Integrated Citation (Journal-Dependent)

In some cases, especially for online versions, the publisher may integrate the corrigendum with the original article. The PDF of the original article is often updated or replaced. In such instances, you may not need to list the corrigendum separately. The American Psychological Association (APA) style guide suggests that it is not necessary to note that an article has been corrected in the reference list entry, as readers will be informed of the correction when they retrieve the work.[6]

• Verify Publisher's Practice : Check the online version of your article to see how the publisher has handled the corrigendum.

• Standard Citation : If the corrigendum is clearly linked and the original article is updated, you can often simply use the standard citation for the original article.

• Discretion : For significant corrections that might impact the interpretation of the work, it is still advisable to use Protocol 1 to maintain full transparency.

Data Presentation: Summary of Corrigendum Listing Methods

Method	Procedure	Pros	Cons	When to Use
Appended Notation	Add corrigendum details in brackets at the end of the original citation.[4]	Clear, concise, and keeps the publication list tidy.	May be overlooked if not formatted clearly.	Most common and generally recommended approach for all types of corrigenda.
Indented Notation	Place corrigendum details on a new, indented line below the original citation.	Highly visible and clearly separates the correction from the original work.	Can take up more space on the CV.	When you want to draw specific attention to the correction for clarity.
Integrated Citation	Cite the original article as standard, without a separate note for the corrigendum.[6]	Simplifies the publications list. Aligns with APA style guidance.[6]	Lacks explicit transparency on the CV itself. Relies on the reader retrieving the article to see the correction notice.	When the journal has fully integrated the correction into the online version of the article and the correction is minor.

Mandatory Visualization

The following diagrams illustrate the decision-making process for listing a corrigendum on a CV and the workflow for submitting a corrigendum to a journal.

Caption: Decision workflow for listing a corrigendum on a CV.

Caption: General workflow for submitting a corrigendum to a journal.

References

• 1. Correction Policies: Errata, Corrigenda, and Addenda Explained [caeaccess.org]
• 2. Errata and corrigenda | Editors | Elsevier [elsevier.com]
• 3. support.jmir.org [support.jmir.org]
• 4. academia.stackexchange.com [academia.stackexchange.com]
• 5. rezi.ai [rezi.ai]
• 6. Correction notices [apastyle.apa.org]

Technical Notes & Optimization

Navigating Disagreements on Corrigenda: A Guide for Researchers

Disagreements among co-authors over the necessity or content of a corrigendum can be a challenging and sensitive issue in academic publishing. This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals navigate these disputes effectively and ethically.

Troubleshooting Guide: Co-author Disagreement on a Corrigendum

This guide addresses specific scenarios you may encounter when a co-author disagrees with a proposed correction to a published article.

Question/Issue	Troubleshooting Steps & Recommendations
A co-author disagrees that a correction is needed.	1. Initiate a Direct and Respectful Dialogue: Schedule a meeting with all co-authors to discuss the perceived error. Clearly present the evidence that necessitates a correction.[1] 2. Re-evaluate the Data and Methodology: Collaboratively review the original data, analyses, and experimental protocols to confirm the presence and significance of the error. 3. Consult a Neutral Third Party: If the disagreement persists, consider seeking mediation from a senior colleague, head of the department, or an institutional research integrity officer who is not directly involved in the research.[2] 4. Document Everything: Keep a written record of all communications, meetings, and decisions made throughout this process.[3]
A co-author agrees a correction is needed but disagrees with the proposed wording.	1. Collaborative Drafting: Work together on a shared document to draft the text of the corrigendum. Allow all authors to contribute and suggest edits. 2. Focus on Factual Accuracy: The language of the corrigendum should be neutral, concise, and focused on correcting the scientific record. Avoid placing blame. 3. Seek Journal Guidance: If a consensus on the wording cannot be reached, consult the journal editor for their preferred format and tone for corrigenda.[4]
A co-author is unresponsive to requests to approve the corrigendum.	1. Multiple Communication Attempts: Try to contact the co-author through various channels (email, phone, official institutional channels) and document these attempts. 2. Inform the Journal Editor: If the co-author remains unresponsive after a reasonable period, inform the journal editor of the situation. Provide documentation of your attempts to contact them. The journal may have a specific policy for such situations.[5] 3. Institutional Involvement: If the journal requires consent from all authors, you may need to involve the co-author's institution to mediate or provide guidance.
The disagreement escalates to a formal dispute.	1. Follow Institutional Procedures: Most universities and research institutions have formal procedures for resolving authorship and publication disputes. Familiarize yourself with and follow these guidelines.[6] 2. Consult COPE Guidelines: The Committee on Publication Ethics (COPE) provides extensive guidance and flowcharts for handling authorship disputes.[7] You can refer to these when communicating with your institution and the journal. 3. Journal as a Last Resort for Adjudication: Journals generally prefer that authorship disputes be resolved at the institutional level and will often wait for an institutional decision before taking action.[5]

Frequently Asked Questions (FAQs)

Q1: What is the difference between a corrigendum and an erratum?

A corrigendum is a correction of an error made by the authors of a published paper. An erratum is a correction of an error made by the publisher during the production process.[8]

Q2: Do all co-authors need to agree on a corrigendum?

Most journals require all co-authors to approve the content and submission of a corrigendum.[9] This is to ensure that all individuals who share responsibility for the original publication are in agreement with the correction.

Q3: What if the disagreement is not about an error, but a difference of scientific opinion?

If the issue is a difference in the interpretation of the findings rather than a factual error, a corrigendum may not be the appropriate venue. In such cases, the dissenting author could consider submitting a "Letter to the Editor" or a formal commentary on the paper, which would then be peer-reviewed.[4]

Q4: Can a co-author be removed from the paper if they refuse to agree to a necessary correction?

Removing an author from a published paper is a complex process and is generally not done without the consent of all authors and a thorough investigation by the institution. Disagreement over a correction is unlikely to be sufficient grounds for author removal.

Q5: What is the role of the journal editor in these disputes?

The journal editor's primary responsibility is to the integrity of the scientific record. They will typically pause the correction process until the authors have resolved their dispute.[5] They may offer guidance based on COPE guidelines but will rarely adjudicate the dispute themselves.[6] They will rely on the authors' institution to conduct a formal investigation if necessary.

Data on Publication Corrections and Disputes

While specific data on disagreements over corrigenda is limited, broader statistics on publication corrections and authorship disputes highlight the importance of clear communication and ethical practices.

Metric	Prevalence/Statistic	Source/Context
Authorship Disputes in Scientific Disagreements	2% to 11%	Percentage of all disagreements in the scientific community.
Retractions Due to Authorship Issues	Approximately 7.4%	A significant portion of retractions are attributed to authorship disputes.
Post-Publication Changes in Online News	~27% of articles exhibit some change after publication.	Highlights the dynamic nature of published content and the need for transparent correction processes.
Resolution Time for Post-Publication Concerns	Only 13% of flagged cases reached a decision within a year.	A study on the efficiency of post-publication response processes by journals and publishers.[10]
Issues in COVID-19 Trials Identifiable by Post-Publication Peer Review	15% of RCTs received at least one comment on PubPeer or preprint servers.	Demonstrates the role of the wider scientific community in identifying potential errors post-publication.[11]

Experimental Protocols: A Step-by-Step Approach to Managing Disagreements

This section provides a detailed methodology for researchers to follow when a disagreement over a corrigendum arises.

Protocol 1: Internal Resolution and Documentation

• Objective: To achieve consensus among all co-authors regarding the corrigendum through direct communication and to document all actions taken.

• Materials:

  • A shared document for drafting the corrigendum.

  • Email or other communication tools for scheduling meetings and disseminating information.

  • A template for documenting author contributions (see below).

• Procedure:

  • The corresponding author (or the author who identified the error) drafts an initial version of the corrigendum, clearly explaining the error and the proposed correction.

  • Circulate this draft to all co-authors, inviting them to a meeting (in-person or virtual) to discuss it.

  • During the meeting, present the evidence for the error and allow each co-author to express their views.

  • If there is a disagreement, use the meeting to collaboratively edit the corrigendum text in the shared document.

  • If consensus is not reached, the corresponding author should summarize the points of agreement and disagreement in a follow-up email to all co-authors.

  • If necessary, propose engaging a neutral third-party mediator.

  • Maintain a detailed log of all communications, meeting minutes, and versions of the corrigendum draft.

Protocol 2: Engaging with the Journal

• Objective: To formally communicate with the journal editor about the need for a corrigendum and to inform them of any unresolved co-author disagreements.

• Procedure:

  • Once internal discussions have concluded (either with consensus or a clear impasse), the corresponding author should contact the journal's editorial office.

  • The initial email should state the intention to submit a corrigendum and briefly describe the nature of the correction.

  • If all authors are in agreement, follow the journal's specific instructions for submitting a corrigendum.

  • If there is a disagreement, the corresponding author must inform the editor transparently. The email should state that an error has been identified and that while most authors agree on the correction, a consensus has not been reached.

  • Provide the editor with a summary of the dispute and the steps taken to resolve it internally. Do not include emotional or accusatory language.

  • The editor will then advise on the journal's policy and the next steps, which may include pausing the process pending institutional resolution.

Template: Documenting Co-Author Contributions

To prevent future disputes, it is good practice to document each author's contribution at the time of initial manuscript submission. The CRediT (Contributor Roles Taxonomy) is a widely used standard for this purpose.[12]

Contribution	Author 1	Author 2	Author 3	...
Conceptualization	✓	✓
Data curation	✓
Formal analysis	✓
Funding acquisition	✓
Investigation	✓	✓
Methodology	✓	✓
Project administration	✓
Resources	✓
Software	✓
Supervision	✓
Validation	✓	✓
Visualization	✓
Writing – original draft	✓	✓
Writing – review & editing	✓	✓	✓

Workflow for Handling Co-author Disagreement on a Corrigendum

The following diagram illustrates the recommended workflow for managing a disagreement over a corrigendum, based on COPE guidelines and best practices in academic publishing.

References

• 1. proof-reading-service.com [proof-reading-service.com]
• 2. spubl.pl [spubl.pl]
• 3. publicationethics.org [publicationethics.org]
• 4. publicationethics.org [publicationethics.org]
• 5. crosstalk.cell.com [crosstalk.cell.com]
• 6. facetsjournal.com [facetsjournal.com]
• 7. publicationethics.org [publicationethics.org]
• 8. Errata and corrigenda | Editors | Elsevier [elsevier.com]
• 9. epj.org [epj.org]
• 10. trustworthy-research.com [trustworthy-research.com]
• 11. Post-publication peer review and the identification of methodological and reporting issues in COVID-19 trials: a qualitative study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. spubl.az [spubl.az]

Technical Support Center: Reference Integrity in Scientific Publications

This support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals handle errors in cited references within their published papers.

Troubleshooting Guide: Addressing Citation Errors

Issue: You've discovered an error in the reference list or in-text citations of your published manuscript.

Initial Assessment:

• Verify the Error: Double-check to confirm that it is indeed an error and not a stylistic choice of the journal. It can be helpful to have a colleague or senior researcher review it as well.[1]

• Determine the Nature of the Error: Ascertain the type of error to understand the appropriate course of action. Common errors include:

  • Mismatch between in-text citations and the reference list: An in-text citation may not have a corresponding entry in the reference list, or vice-versa.[2][3]

  • Formatting errors: The citation does not adhere to the journal's specified style guide, such as incorrect punctuation or capitalization.[2]

  • Wrong citation: The cited source does not actually support the statement it is attributed to.[4]

Actionable Steps:

• Contact the Journal's Editorial Office: Reach out to the corresponding editor or the journal's production editor to report the error.[1][5] Provide a clear and concise description of the mistake and the necessary correction.

• Follow the Journal's Correction Policy: Journals have specific policies for handling post-publication errors.[1][6] These may include issuing a corrigendum (if the error was made by the authors) or an erratum (if the error was made by the publisher).[6]

• Prepare a Correction Notice: You may be asked to draft a formal correction notice. This notice should briefly describe the error and provide the correct information.[1] All co-authors should be in agreement with the correction.[5][6]

• Disseminate the Correction: Once the correction is published, ensure that it is linked to the original article online to alert future readers.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common types of citation errors found in published papers?

A1: The most frequent citation mistakes include inconsistencies between in-text citations and the reference list, incorrect formatting according to the journal's style, and factual errors in the bibliographic details.[2][4] Discrepancies in author names or publication years between the in-text citation and the reference list are also common.[2]

Q2: What should I do if I find a citation error in a paper written by another research group?

A2: The recommended first step is to contact the corresponding author of the paper directly.[1] Politely point out the error and provide the correct information. If the authors are unresponsive or unwilling to correct the mistake, you may then consider contacting the journal's editor.[1]

Q3: Can minor typos in a reference list be corrected after publication?

A3: Generally, journals will only issue a formal correction for errors that significantly impact the reader's ability to understand the paper or locate the cited source.[7] Minor typographical errors that do not impede comprehension or retrieval of the source may not warrant a formal corrigendum.[7][8]

Q4: How can I prevent citation errors in my future publications?

A4: To minimize citation errors, it is advisable to use reference management software such as EndNote, Zotero, or Mendeley.[4][9][10] These tools help to ensure consistency and accuracy in formatting. Additionally, always cross-check your in-text citations against your reference list before submission.[2][3]

Data Presentation: Common Citation Errors and Solutions

Error Type	Description	Recommended Solution
In-text and Reference List Mismatch	A source is cited in the text but is missing from the reference list, or vice versa.[2][3]	Conduct a thorough cross-check of all in-text citations against the reference list before submission.[2]
Incorrect Technical Details	Errors in author names, publication year, journal title, volume, or page numbers.[4]	Use reference management software to automatically generate and format citations.[4][9]
Formatting Inconsistencies	Citations do not consistently follow the journal's specified style guide (e.g., APA, MLA).[2][11]	Carefully review the journal's author guidelines and use a reference manager to apply the correct style.[3][11]
Wrong Citation	The cited work does not support the claim being made.[4]	Ensure you have read and understood the cited paper and that it is relevant to your statement.
Outdated Sources	Citing information that is no longer current or has been superseded by more recent research.[12]	Perform a thorough and up-to-date literature search to ensure your references are current.

Experimental Protocols: Protocol for Correcting a Published Citation Error

Objective: To formally correct a significant error in a cited reference in a published scientific paper.

Methodology:

• Error Identification and Verification:

  • Upon discovering a potential citation error, the author should first verify the mistake by checking the original source.

  • A second member of the research team should independently confirm the error to ensure accuracy.[1]

• Impact Assessment:

  • Evaluate the severity of the error. Determine if the error could lead to misinterpretation of the research findings or prevent readers from locating the correct source.[8]

• Author Consensus:

  • The corresponding author must inform all co-authors of the error and the intended correction.[5]

  • Obtain agreement from all co-authors before proceeding.

• Communication with the Journal:

  • The corresponding author should draft a formal email to the journal's editorial office.

  • The email should clearly state the title of the paper, the DOI, and a detailed description of the error and the proposed correction.

• Publication of Correction:

  • The journal will typically publish the correction as a corrigendum or erratum.[1][6]

  • This correction will be linked to the original online version of the article to ensure that readers are aware of the update.[1]

Mandatory Visualization: Workflow for Handling Citation Errors

References

• 1. publications - What should I do if I found a citation error in a published paper? - Academia Stack Exchange [academia.stackexchange.com]
• 2. medium.com [medium.com]
• 3. 7 Citation Errors That Harm Research Credibility [researchly.ai]
• 4. Citation Errors in Scientific Research and Publications: Causes, Consequences, and Remedies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. authorservices.taylorandfrancis.com [authorservices.taylorandfrancis.com]
• 6. Fixing Errors in a Published Paper: Tips for Authors - Enago Academy [enago.com]
• 7. lyellcollection.org [lyellcollection.org]
• 8. What should I do if I detected an error in the order of references in my published article? | Editage Insights [editage.com]
• 9. Citation Management Explained: Tools, Tips, and Best Practices - Library & Information Science Education Network [lisedunetwork.com]
• 10. eduvisionlab.com [eduvisionlab.com]
• 11. #21 Avoid these 7 common citation mistakes - Jamaleo [jamaleo.com]
• 12. besteditproof.com [besteditproof.com]

can a corrigendum be issued for a minor typographical error

Technical Support Center: Post-Publication Corrections

This guide provides answers to frequently asked questions regarding corrections to published research articles, specifically addressing whether a corrigendum is necessary for minor typographical errors.

Frequently Asked Questions (FAQs)

Q1: Can a corrigendum be issued for a minor typographical error in a published article?

A corrigendum can be issued for a minor typographical error, but it is not always required.[1] Generally, for minor spelling or grammar mistakes that do not alter the scientific meaning or overall understanding of the paper, journals may correct the digital version of the article without publishing a formal correction notice.[1][2] However, if the typographical error appears in a critical section such as the title or abstract, or if it involves data such as a number that could change the interpretation, a corrigendum is more likely to be required.[3]

Q2: What is the difference between a corrigendum and an erratum?

A corrigendum is a correction submitted by the authors to fix errors they made in the original article.[2][4] In contrast, an erratum is a correction issued by the journal or publisher to fix mistakes they introduced during the production process, such as typesetting or formatting errors.[2][4]

Q3: When is a formal correction notice, like a corrigendum, necessary?

A formal correction notice is typically required for more substantive errors that could impact the reader's understanding or the scientific record.[1][5] Examples of errors that usually warrant a corrigendum include:

• Incorrect author names, affiliations, or acknowledgments.[3][4]

• Mistakes in the methodology that could affect the reproducibility of the experiment.

• Typographical errors in the title, abstract, or keywords that could hinder discoverability.[3]

• Errors that, if left uncorrected, could be misleading to the reader.[6]

Q4: How do I request a correction for an error in my published paper?

If you discover an error in your published article, the first step is to contact the journal's editor or editorial office.[1] You should clearly explain the error and its location in the article. The editor and publisher will then determine the appropriate course of action, whether it's a silent correction to the online version or the publication of a formal corrigendum or erratum.[1][2]

Troubleshooting Guide: To Issue a Corrigendum or Not

This table provides a structured guide to help researchers and drug development professionals decide whether a corrigendum is necessary for different types of errors encountered in their published work.

Type of Error	Severity	Potential Impact	Recommended Action	Rationale
Typographical Error	Minor	Does not alter meaning or data.	Correction of the online version without a formal notice.	The error does not significantly impact the reader's understanding or the scientific integrity of the work.[1][2]
Typographical Error in Title/Abstract	Moderate	Affects discoverability and indexing.	Issue a corrigendum.	Errors in these sections can prevent other researchers from finding and citing the work correctly.[3]
Error in Author Name/Affiliation	Moderate	Incorrect attribution of work.	Issue a corrigendum.	Proper credit and attribution are essential for the scientific record.[4]
Incorrect Numerical Data in Text	High	Alters interpretation of results.	Issue a corrigendum.	Inaccurate data can mislead readers and impact the validity of the findings.[3]
Error in a Figure, Table, or Legend	High	Misrepresents data or experimental setup.	Issue a corrigendum.	Visual representations of data are critical; any inaccuracies must be formally corrected to avoid misinterpretation.[4]
Flaw in Experimental Protocol	High	Affects reproducibility and validity of the study.	Issue a corrigendum or, in severe cases, a retraction.	If the error is significant enough to invalidate the conclusions, a retraction may be necessary.[6]

Decision-Making Workflow for Post-Publication Corrections

The following diagram illustrates the logical steps to determine the appropriate action for a discovered error in a published paper.

Caption: Workflow for addressing errors in published papers.

References

• 1. Correction notices [apastyle.apa.org]
• 2. Post-Publication Corrections and Retractions | Journal of Human, Earth, and Future [hefjournal.org]
• 3. support.jmir.org [support.jmir.org]
• 4. Erratum and Corrigendum | Journal of Contemporary Society & Education (JCSE) [journals.glotanjournals.com]
• 5. Correction Policies: Errata, Corrigenda, and Addenda Explained [caeaccess.org]
• 6. When a corrigendum is not sufficient - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Experimental Protocol Proofing Errors

This guide provides troubleshooting assistance for researchers, scientists, and drug development professionals who suspect that an error introduced during the experimental protocol proofing stage is affecting their results.

Frequently Asked Questions (FAQs)

Q1: What is the "proofing stage" of an experiment, and why are errors at this stage critical?

A1: The "proofing" or "validation" stage of an experiment is the phase where a newly developed assay or protocol is tested and optimized to ensure it is accurate, precise, and robust before being implemented for routine use in research or drug screening. Errors introduced at this stage are particularly critical because they can become systematized, leading to consistent and misleading results that can derail a research project or drug development program. Identifying and correcting these errors early is essential for data integrity.

Q2: My results are consistently unexpected, but my execution of the established protocol is flawless. Could an error in the original proofing be the cause?

A2: Yes. If you are confident in your recent experimental execution, the problem may lie in the protocol itself. An error introduced during the initial validation—such as an incorrect reagent concentration, a flawed standard curve, or an improperly calibrated instrument—will be consistently reproduced.[1][2] To investigate this, a systematic review of the original protocol validation data and a step-by-step re-validation of the protocol are recommended.

Troubleshooting Guides

Q3: I suspect an incorrect reagent concentration was established during the proofing stage of our cell-based assay. How can I troubleshoot this?

A3: An incorrect reagent concentration can significantly impact results. Here is a step-by-step guide to troubleshoot this issue:

Experimental Protocol: Re-validation of Reagent Concentration

• Review Original Proofing Data: Scrutinize the original data used to determine the optimal reagent concentration. Look for any anomalies or misinterpretations.

• Prepare Fresh Reagent Stock: Do not use existing stocks. Prepare a new, verified stock solution of the reagent .

• Perform a Dose-Response Curve:

  • Design an experiment with a wide range of reagent concentrations, including concentrations above and below the one specified in the current protocol.

  • Include appropriate positive and negative controls to ensure the assay system is working as expected.[3]

  • Run the experiment in triplicate to ensure reproducibility.

• Analyze and Compare: Analyze the results of the dose-response curve. Compare the newly generated optimal concentration with the one in the established protocol. If there is a significant discrepancy, the original proofing was likely flawed.

• Document and Update: Document your findings and update the experimental protocol with the new, validated reagent concentration.

Q4: Our team is observing high variability between experiments using a protocol that was recently "proofed." What are the potential sources of this variability, and how can we address them?

A4: High variability can often be traced back to procedural errors or unaccounted for environmental factors from the proofing stage.[4][5]

Troubleshooting Steps for High Variability:

• Individual Element Analysis: Carefully review every component and step of the protocol.[1]

  • Reagents: Are all reagents from the same lot number as used in the proofing? Are they stored correctly?[1]

  • Equipment: Was the same piece of equipment (e.g., a specific plate reader or liquid handler) used for the proofing and subsequent experiments? Has it been recently calibrated?[1][2]

  • Environmental Factors: Were environmental conditions like temperature and humidity consistent during the proofing and current experiments?[4]

• Side-by-Side Comparison: Have two different researchers run the protocol simultaneously to see if the variability is user-dependent. This can help identify subtle differences in technique.

• Protocol Clarification: The original protocol may lack sufficient detail, leading to variations in execution. Review the protocol for any ambiguous steps and add more specific instructions.

Quantitative Data Summary

Errors introduced during the proofing stage can have a quantifiable impact on experimental results. The table below illustrates a hypothetical scenario where an incorrect concentration of a kinase inhibitor was established during protocol proofing.

Parameter	Proofing Stage (Incorrect)	Re-validation (Correct)	% Difference	Impact
Inhibitor Concentration	10 µM	25 µM	-60%	Sub-optimal inhibition
Target Phosphorylation	45% reduction	85% reduction	-47%	Underestimation of compound efficacy
Off-Target Effect	5%	8%	-37.5%	Misleading safety profile
Signal-to-Noise Ratio	3:1	8:1	-62.5%	Reduced assay sensitivity

Visual Troubleshooting Guides

Below are diagrams to assist in visualizing the troubleshooting process and the potential impact of proofing errors.

Caption: A workflow for diagnosing and correcting experimental errors originating from the protocol proofing stage.

Caption: The impact of an incorrect inhibitor concentration determined during the proofing stage on a hypothetical signaling pathway.

References

• 1. go.zageno.com [go.zageno.com]
• 2. learningmole.com [learningmole.com]
• 3. Troubleshooting and optimizing lab experiments – The Bumbling Biochemist [thebumblingbiochemist.com]
• 4. usalab.com [usalab.com]
• 5. manoa.hawaii.edu [manoa.hawaii.edu]

how long after publication can a corrigendum be submitted

Technical Support Center

Welcome to the Technical Support Center. This resource is designed to provide researchers, scientists, and drug development professionals with clear and concise answers to common questions encountered during the publication process. Our guides and FAQs are formatted to help you resolve specific issues efficiently.

Frequently Asked Questions (FAQs)

Topic: Post-Publication Corrections

Question: How long after publication can a corrigendum be submitted?

Answer:

There is generally no strict, universal deadline for submitting a corrigendum to a scientific journal. The guiding principle, as emphasized by organizations like the International Committee of Medical Journal Editors (ICMJE), is that corrections to the scholarly record should be made as soon as possible after an error is discovered[1]. The primary goal is to ensure the integrity and accuracy of the published literature.

However, the timeframe and feasibility of submitting a corrigendum can be influenced by several factors:

• Journal Policies: While many journals do not specify a hard deadline, it is crucial to consult the specific journal's "Instructions for Authors" or "Correction Policy" for any stated time limits. Some journals may have internal guidelines that influence the decision-making process.

• Age of the Publication: For older articles (e.g., more than 10 years old), editors may be less inclined to publish a corrigendum if the error is minor and unlikely to have a significant impact on current scientific understanding or practice[1].

• Discretion of the Editor: Ultimately, the decision to issue a corrigendum lies with the journal's editor[4][5]. The editor, often in consultation with the authors and sometimes peer reviewers, will assess the impact of the error and determine the most appropriate course of action.

Data on Corrigendum Submission Timeframes

While most journals do not publish explicit deadlines for corrigendum submissions, some provide timelines for related processes. The data below is illustrative of timeframes that may be encountered in journal correction policies.

Journal/Publisher Policy Example	Stated Timeframe	Context of Timeframe
International Journal of Care Scholars	30 days (extendable up to 3 months)	For authors to resubmit a manuscript with required corrections after notification from the journal (pre-publication)[6].
Journal of Pharmaceutical Research International	Within 30 days of online publication	For authors to request corrections for errors introduced during the production process (Errata).
Anonymous Journal Policy (from COPE case)	Within 3 months of publication	For the submission of "comments" on a published article by readers[7].

Experimental Protocols

Hypothetical Scenario: Correcting a Western Blot Figure in a Published Paper

A common reason for a corrigendum is the inadvertent use of an incorrect or duplicated lane in a Western blot figure. The following protocol outlines the steps to validate the correct data for a corrigendum submission.

Objective: To repeat a key Western blot experiment to generate a corrected figure for a corrigendum, ensuring the new data is robust and accurately represents the intended experiment.

Methodology:

• Sample Preparation:

  • Retrieve the original protein lysates stored at -80°C that were used for the initial publication. If original lysates are unavailable, re-isolate protein from the same cell line or tissue type, following the exact protocol described in the original manuscript.

  • Quantify protein concentration using a BCA assay to ensure equal loading.

• SDS-PAGE and Western Blotting:

  • Load 20 µg of protein per lane on a 10% SDS-polyacrylamide gel. Include a molecular weight marker.

  • Run the gel at 100V for 90 minutes.

  • Transfer proteins to a PVDF membrane at 350 mA for 75 minutes.

  • Block the membrane with 5% non-fat milk in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane overnight at 4°C with the primary antibody (e.g., anti-phospho-AKT, 1:1000 dilution) as used in the original publication.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with the appropriate HRP-conjugated secondary antibody (1:5000 dilution) for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Chemiluminescent Detection:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Capture the image using a digital imaging system. Ensure the image is not overexposed to allow for accurate densitometry.

• Loading Control:

  • Strip the membrane by incubating with a stripping buffer for 30 minutes at 50°C.

  • Wash thoroughly and re-block the membrane.

  • Probe for a loading control protein (e.g., β-actin or GAPDH) using the same procedure as above.

• Data Analysis and Documentation:

  • Perform densitometry analysis on the bands for the protein of interest and the loading control.

  • Compile the new, correctly labeled figure.

  • Write a detailed legend for the new figure.

  • Document all steps of the repeated experiment, including antibody catalog numbers, lot numbers, and instrument settings. This documentation should be provided to the journal along with the corrigendum request.

Visualizations

Signaling Pathway Diagram

Caption: A hypothetical signaling pathway that might be the subject of a corrigendum.

Experimental Workflow Diagram

Caption: The general workflow for submitting a corrigendum to a journal.

References

• 1. ICMJE | Recommendations | Corrections and Version Control [icmje.org]
• 2. authorservices.taylorandfrancis.com [authorservices.taylorandfrancis.com]
• 3. Correction Policy [internationaljournalssrg.org]
• 4. Wiley Editor Community [editors.wiley.com]
• 5. Article Correction, Retraction & Misconduct Policy | International Journal for Global Academic & Scientific Research [journals.icapsr.com]
• 6. Manuscript Correction Deadline Policy | INTERNATIONAL JOURNAL OF CARE SCHOLARS (ISSN: 2600-898X) [journals.iium.edu.my]
• 7. publicationethics.org [publicationethics.org]

Technical Support Center: Managing Flawed Experimental Data

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals manage and correct flawed data encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of data flaws I might encounter in my research?

A1: In drug discovery and other scientific research, you are likely to encounter several common data quality issues.[1][2] These include:

• Missing Data: Incomplete datasets where values for one or more variables are not recorded for all subjects.[3]

• Outliers: Data points that significantly deviate from other observations in a dataset.[4]

• Systematic Errors (Batch Effects): Non-biological variations introduced by technical differences when samples are processed in different batches.[5][6]

• Inaccurate or Incomplete Data: Discrepancies arising from human error, equipment malfunctions, or incorrect data entry.[1]

Q2: How can I proactively prevent data quality issues in my experiments?

A2: Proactive data management is crucial for ensuring the integrity of your research.[7][8] Key preventive measures include:

• Develop a Detailed Data Management Plan (DMP): Before starting your research, outline how data will be collected, organized, stored, and shared.[8][9]

• Establish Clear Protocols: Ensure consistent and systematic data collection throughout the project.[7]

• Regular Equipment Calibration: Routinely calibrate and maintain laboratory equipment to minimize systematic errors.[10][11]

• Double-Entry Data Verification: Have two individuals enter raw data separately and then cross-check for inconsistencies to reduce data entry errors.[7]

• Good Experimental Design: To avoid batch effects, it is recommended to process samples on the same day, with the same personnel, using the same reagent lots and equipment.[5]

Q3: What is the first step I should take when I suspect my data is flawed?

A3: The initial step is to clearly define the problem.[12] You should:

• Articulate the Problem: Clearly describe the discrepancy between your expected and observed results.[12]

• Visualize the Data: Use methods like scatter plots, box plots, and histograms to help identify outliers and other anomalies.[4]

• Review Experimental Procedures: Carefully re-examine all steps of your experiment to identify any potential human error, equipment malfunction, or protocol deviation.[14]

Troubleshooting Guides

Issue 1: Missing Data in Your Dataset

Symptoms:

• Gaps in your data tables.

• Inability to run certain statistical analyses due to incomplete data.

Troubleshooting Workflow:

Caption: Workflow for addressing missing data.

Detailed Methodologies:

If a small percentage of data is missing randomly, single imputation methods may be appropriate. However, for more extensive or systematic missingness, multiple imputation is recommended to account for the uncertainty of the missing values.[3][15]

Imputation Method	Description	Best For	Limitations
Mean/Median/Mode Imputation	Replaces missing values with the mean, median, or mode of the observed values for that variable.[15][16][17]	Small amounts of missing numerical data.[15]	Can distort data distribution and underestimate variance.[15][16]
Regression Imputation	Uses a regression model to predict and fill in missing values based on other variables in the dataset.[15][18]	When missing values can be predicted from other variables.[15]	May artificially strengthen relationships between variables.[15]
Last Observation Carried Forward (LOCF) / Next Observation Carried Backward (NOCB)	Fills missing values in longitudinal studies with the last observed value or the next observed value.[17]	Longitudinal data where values are expected to be stable over time.	Can introduce bias if values change significantly over time.
Multiple Imputation (e.g., MICE)	Creates multiple complete datasets by imputing the missing values multiple times, then pools the results of the analysis from each dataset.[3][16][18]	Extensive missingness to maintain data integrity and reliability.[15]	More computationally intensive.

Issue 2: Outliers in Experimental Data

Symptoms:

• Data points that are unusually high or low compared to the rest of the data.

• Skewed statistical results.

Troubleshooting Workflow:

Caption: Decision-making process for handling outliers.

Detailed Methodologies:

The approach to handling outliers depends on their cause.[19]

Outlier Handling Method	Description	When to Use
Correction	If the outlier is due to a data entry or measurement error, correct the value if the true value is known.[19]	When the correct value can be definitively determined.
Removal	If the outlier is confirmed to be an error that cannot be corrected, it can be removed from the dataset.[20][21]	When the data point is invalid and uncorrectable.[19]
Data Transformation	Apply a mathematical function (e.g., logarithm, square root) to the data to reduce the influence of the outlier.[21]	When the outlier is a legitimate but extreme value and you want to reduce its impact on the analysis.
Robust Statistical Methods	Use statistical techniques that are less sensitive to outliers, such as non-parametric tests.[19]	When you want to include the outlier in the analysis without it disproportionately affecting the results.

Issue 3: Batch Effects in High-Throughput Experiments

Symptoms:

• Samples cluster by batch rather than by biological condition in dimensionality reduction plots (e.g., PCA, t-SNE, UMAP).[22]

• Systematic variation between groups of samples that were processed at different times or with different reagents.[5][6]

Troubleshooting Workflow:

Caption: Workflow for identifying and correcting batch effects.

Detailed Methodologies:

Several computational methods are available to correct for batch effects.

Batch Correction Method	Description	Key Features
ComBat	An empirical Bayes framework to adjust for known batch effects.[23]	Effective for small batch sizes.[6]
Mutual Nearest Neighbors (MNN)	Identifies mutual nearest neighbors between batches to merge datasets.[5][6]	Particularly suited for single-cell RNA-seq data.[6]
Surrogate Variable Analysis (SVA)	Identifies and estimates surrogate variables for unknown sources of variation, including batch effects.[6][23]	Useful when the sources of batch effects are not explicitly known.

References

• 1. Addressing Data Quality Challenges in Drug Discovery [elucidata.io]
• 2. digna.ai [digna.ai]
• 3. Missing Data in Clinical Research: A Tutorial on Multiple Imputation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medium.com [medium.com]
• 5. 10xgenomics.com [10xgenomics.com]
• 6. Batch effect - Wikipedia [en.wikipedia.org]
• 7. ori.hhs.gov [ori.hhs.gov]
• 8. Rising Scholars - Best Practices for Managing Research Data [risingscholars.net]
• 9. wiley.com [wiley.com]
• 10. cnlabglassware.com [cnlabglassware.com]
• 11. m.youtube.com [m.youtube.com]
• 12. bioprecisioncrafted.ca [bioprecisioncrafted.ca]
• 13. measuringu.com [measuringu.com]
• 14. go.zageno.com [go.zageno.com]
• 15. medium.com [medium.com]
• 16. kaggle.com [kaggle.com]
• 17. Missing Data Imputation: A Comprehensive Review [scirp.org]
• 18. Seven Ways to Make up Data: Common Methods to Imputing Missing Data - The Analysis Factor [theanalysisfactor.com]
• 19. statisticsbyjim.com [statisticsbyjim.com]
• 20. Statistical data preparation: management of missing values and outliers - PMC [pmc.ncbi.nlm.nih.gov]
• 21. research-rebels.com [research-rebels.com]
• 22. pythiabio.com [pythiabio.com]
• 23. Batch effect correction with sample remeasurement in highly confounded case-control studies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Best Practices for Tracking Corrigenda

This guide provides researchers, scientists, and drug development professionals with best practices for tracking corrigenda, errata, and retractions in their field of research. Maintaining awareness of post-publication amendments is critical for research integrity and the advancement of science.

Frequently Asked Questions (FAQs)

Q1: What is the difference between a corrigendum, an erratum, and a retraction?

Q2: Why is it crucial to track corrigenda?

Tracking corrigenda is essential for several reasons:

• Scientific Accuracy: Ensures that your research is based on the most accurate and up-to-date information.

• Research Integrity: Citing retracted or corrected work without acknowledging the changes can undermine the credibility of your own research.

• Avoiding wasted resources: Prevents building upon flawed or invalidated findings, saving time and resources in drug development and experimental research.

Q3: How can I be notified of corrections to a paper I have cited?

Several strategies can help you stay informed:

• Journal Alerts: Many journals offer email alerts for corrections to specific articles.

• Database Searching: Periodically search databases like PubMed and Web of Science for the articles you have cited, as correction notices are indexed and linked to the original records.[4]

• Reference Management Software: Some reference managers are developing features to automatically track and flag publications with associated corrigenda or retractions.

• Author Alerts: Set up alerts for key authors in your field on platforms like Google Scholar to be notified of their new publications, which may include corrections to their previous work.[5]

Q4: What should I do if I find an error in my own published paper?

If you discover an error in your published work, you should contact the journal's editorial office as soon as possible.[6] The corresponding author is typically responsible for coordinating with all co-authors to reach a consensus before requesting a correction.[6]

Q5: Does a corrigendum invalidate the entire study?

Troubleshooting Guides

Issue: I am conducting a systematic review or meta-analysis. How do I handle corrigenda for the included studies?

Solution:

• Proactive Searching: During your literature search, actively look for any published corrections, errata, or retractions associated with the studies you are screening.

• Document Everything: In your review protocol and final manuscript, transparently document any corrigenda you identified and how you handled them in your analysis. This may involve correcting data points, excluding a study, or noting the potential impact in your discussion.

• Cite Both: When citing the study, it is good practice to cite both the original paper and the correction notice.

Issue: I've built a research project based on a study that has now been retracted. What are my next steps?

Solution:

• Halt and Assess: Immediately pause any experiments or work that is directly reliant on the retracted findings.

• Thoroughly Review the Retraction Notice: Understand the specific reasons for the retraction.[3] Was it due to honest error or scientific misconduct? This context is crucial.

• Evaluate the Impact on Your Work: Determine which parts of your project are affected. Can any of your preliminary findings be salvaged, or is the entire premise undermined?

• Consult with Mentors and Colleagues: Discuss the situation with your principal investigator, lab head, or trusted colleagues. They can provide guidance and support.

• Pivot Your Research: Based on your assessment, you may need to redesign your project, seek alternative foundational studies, or, in some cases, discontinue the project.

• Transparent Reporting: If you have already presented or published preliminary data based on the retracted study, it is important to issue a correction or clarification to ensure the integrity of the scientific record.

Data on Post-Publication Notices

While specific numbers vary greatly by field and journal, the overall rate of correction is a small but important fraction of the scientific literature. Multidisciplinary journals often have higher correction rates, which may reflect a greater scrutiny from a wider audience.[7]

Type of Notice	Primary Reason	Who Initiates	Impact on Original Article
Corrigendum	Error by the author(s)	Author(s)	Corrects a part of the article; original remains valid.
Erratum	Error by the publisher	Publisher	Corrects a part of the article; original remains valid.
Retraction	Serious flaws, misconduct	Author(s), institution, or editor	Invalidates the article; original is marked as retracted.[2][3]
Expression of Concern	Inconclusive evidence of misconduct	Editor	Alerts readers to potential issues while an investigation is ongoing.

Experimental Protocols: Workflow for Tracking Corrigenda

This section outlines a systematic workflow for researchers to proactively track corrections in their field.

Protocol 1: Proactive Corrigenda Tracking Workflow

This protocol describes a systematic process for individual researchers to stay updated on corrections to key papers in their field.

Caption: A workflow for individual researchers to proactively track corrigenda.

Protocol 2: Publisher's Workflow for Handling Corrections

This protocol outlines the typical steps a publisher takes when a potential error in a published article is reported.

Caption: A typical workflow for publishers handling post-publication corrections.

References

• 1. Correction Policies: Errata, Corrigenda, and Addenda Explained [caeaccess.org]
• 2. ospublishers.com [ospublishers.com]
• 3. Processes for Handling Corrections, Retractions, and Expressions of Concern | Ochsner Journal [ochsnerjournal.org]
• 4. Correction and retraction policies - BMJ Author Hub [authors.bmj.com]
• 5. How to keep up to date with the literature but avoid information overload - Impact of Social Sciences [blogs.lse.ac.uk]
• 6. authorservices.taylorandfrancis.com [authorservices.taylorandfrancis.com]
• 7. Comments and Corrigenda in Scientific Literature | American Scientist [americanscientist.org]

what happens if a corrigendum itself contains an error

Technical Support Center

Discovering an error in a published work is a common part of the scientific process. Journals have established procedures for corrections, typically through a corrigendum (for author errors) or an erratum (for publisher errors). But what happens when the correction notice itself is incorrect? This guide provides clear steps and answers for researchers, scientists, and drug development professionals facing this unique challenge.

Frequently Asked Questions (FAQs)

Q1: I've found an error in a published corrigendum. What is the first thing I should do?

The first and most crucial step is to contact the journal's editorial office immediately. Prepare a clear, concise, and professional email detailing the new error. It is essential to provide specific information to help the editors understand the situation quickly.

Your communication should include:

• The full citation of the original article.

• The full citation of the published corrigendum.

• A precise description of the error within the corrigendum.

• The correct information that should have been published.

• Any supporting evidence or explanation that clarifies the necessity of the new correction.

Q2: Is it possible to publish a second corrigendum to correct the first one?

Yes, it is possible. While uncommon, journals can issue a second corrigendum if a significant error exists in the first. The United Nations Editorial Manual, for instance, outlines a procedure where an error in a corrigendum is corrected by issuing a new one with an incremented number (e.g., /Corr.2).[1] The primary goal of reputable journals is to maintain the integrity and accuracy of the scientific record.[2][3] Therefore, they will typically have a process to address such situations.

Q3: What is the formal process for correcting an incorrect corrigendum?

The process mirrors the procedure for an initial correction.[4] After you contact the journal, the editorial team will evaluate the request to determine the severity and cause of the error.[4] The editors, often in consultation with peer-reviewers and the original authors, will decide on the appropriate course of action. This decision-making process involves consultation with the paper's authors, but the final determination rests with the editor.

Q4: Who is responsible if the new error was introduced by the publisher?

If the error in the corrigendum was introduced by the journal during the production process, it is considered an "erratum." In this case, the publisher is responsible for issuing a correction, and there should be no cost to the authors.[4]

Q5: What if the error was another oversight by the author?

If the error in the corrigendum is a result of another author oversight, the journal will still likely agree to a correction if it impacts the scientific record or the paper's reproducibility.[5] Some journals may classify this as a "Discretionary Corrigendum" and reserve the right to charge a fee for processing the second correction, as it is the author's responsibility.[4]

Troubleshooting Guide: Error in a Corrigendum

This table summarizes the recommended actions and potential outcomes when you identify an error in a published correction notice.

Problem / Scenario	Recommended Action	Potential Outcome(s)
A minor typographical error in the corrigendum that does not alter the scientific meaning (e.g., a spelling mistake in a non-critical word).	Contact the journal's editorial office to inquire. Provide the details of the typo.	The journal may decide no formal action is needed if the error is insignificant.[6] They might correct the online version without a new notice.
A significant error in the corrigendum that affects data, interpretation, or scientific accuracy (e.g., wrong number, incorrect unit, flawed figure).	Immediately contact the journal's editorial office with a detailed explanation, quoting the incorrect and corrected text/data.[4]	The journal will likely initiate a process to publish a second corrigendum or an erratum to correct the record.[1]
The author list or affiliations are still incorrect after the first corrigendum.	Contact the journal with the correct author information. All co-authors should be in agreement and may need to sign the request.[7]	Journals typically publish corrigenda to correct the author list.[5] A second correction will likely be issued.
The first corrigendum introduced a new ambiguity or misunderstanding.	Prepare a clear justification of how the corrigendum created confusion and provide unambiguous wording. Submit this to the journal editor.	The editor will review the case, possibly with peer-reviewers, and decide on publishing a clarifying second corrigendum.

Workflow for Addressing an Error in a Corrigendum

The following diagram illustrates the logical workflow for a researcher who discovers an error in a published corrigendum.

Caption: Workflow for handling an error found within a published corrigendum.

References

• 1. Corrigenda and reissues | Department for General Assembly and Conference Management [un.org]
• 2. lyellcollection.org [lyellcollection.org]
• 3. anatoljcardiol.com [anatoljcardiol.com]
• 4. support.jmir.org [support.jmir.org]
• 5. pjp.pps.org.pk [pjp.pps.org.pk]
• 6. Correction Policies: Errata, Corrigenda, and Addenda Explained [caeaccess.org]
• 7. JAAI Article Correction, Errata, Corrigenda, and Addenda Policy [jaaionline.org]

Navigating the Labyrinth: A Guide to Addressing Multiple Errors in a Single Publication

For immediate assistance, please refer to our troubleshooting guides and frequently asked questions below. Our goal is to provide researchers, scientists, and drug development professionals with a centralized resource for maintaining the integrity of the scientific record when faced with the challenge of correcting multiple errors in a published work.

The discovery of errors in a published paper can be a distressing experience for any researcher. When a publication contains multiple, distinct errors, the path to correction can seem complex. This technical support center provides a structured approach to identifying, categorizing, and correcting various types of errors, ensuring that the scientific record is amended accurately and transparently.

Troubleshooting Guides

Guide 1: Initial Assessment and Error Triage

Question: I've discovered several different types of errors (e.g., in figures, statistical analysis, and methods) in my recently published paper. What is my first step?

Answer:

The first and most critical step is to perform a thorough internal audit of the entire publication. It is essential to identify all potential errors to address them comprehensively in a single correction.

Workflow for Initial Assessment:

The Impact of Corrigenda on a Journal's Impact Factor: A Technical Deep Dive

For Researchers, Scientists, and Drug Development Professionals: Navigating the Nuances of Publication Metrics

In the competitive landscape of scientific publishing, a journal's Impact Factor (JIF) is often a key consideration for authors. However, the publication process can sometimes necessitate corrections to the scholarly record. This guide provides a detailed explanation of how a corrigendum, a correction of an author's error in a published article, can affect a journal's Impact Factor as calculated by Clarivate's Journal Citation Reports (JCR).

Frequently Asked Questions (FAQs)

Q: What is a corrigendum and how does it differ from an erratum?

A: A corrigendum is a notice of a correction to an error made by the author(s) in a published article. In contrast, an erratum corrects errors introduced by the publisher during the production process. Both are formal notices linked to the original publication to ensure the integrity of the scholarly record.

Q: Does publishing a corrigendum directly lower a journal's Impact Factor?

A: The publication of a corrigendum itself does not directly lower a journal's Impact Factor. The Impact Factor calculation is based on citations to "citable items" (articles and reviews) over a specific period. A corrigendum is not considered a "citable item" and is therefore not included in the denominator of the JIF calculation.

Q: Is the original, corrected article still counted in the Impact Factor calculation?

A: Yes. The original article, if it is a "citable item" such as an "Article" or "Review," remains in the denominator of the Journal Impact Factor calculation for the relevant two-year period.

Q: Do citations to the original, corrected article still contribute to the Impact Factor?

A: Yes, citations to the original, corrected article continue to be counted in the numerator of the journal's Impact Factor. The publication of a corrigendum does not nullify the citations the original article receives.

Q: Can a corrigendum itself be cited, and if so, do these citations affect the Impact Factor?

A: Yes, a corrigendum can be cited. According to Clarivate's methodology, the numerator of the JIF calculation includes all citations from any document type to any item in the journal published in the preceding two years. Therefore, if a corrigendum is cited, that citation will contribute to the journal's Impact Factor numerator.[1][2][3][4]

The Mechanics of the Journal Impact Factor Calculation

The Journal Impact Factor is a metric calculated by Clarivate and published annually in the Journal Citation Reports (JCR). It reflects the yearly average number of citations to recent articles published in that journal.

Core Formula

The JIF is calculated by dividing the number of citations in the JCR year to items published in the previous two years by the total number of "citable items" published in those same two years.[1]

JIF = (Citations in Year X to items published in Year X-1 and X-2) / (Number of citable items published in Year X-1 and X-2)

What Constitutes a "Citable Item"?

Clarivate defines "citable items" as documents classified as Articles and Reviews in the Web of Science Core Collection.[1][2][4][5] Other document types, such as editorials, letters to the editor, and corrections (including corrigenda), are not included in the denominator of the JIF calculation.[1][2][5]

Data Presentation: Corrigenda and the JIF

The following tables summarize how a corrigendum and the original, corrected article are treated in the Journal Impact Factor calculation.

Table 1: Treatment of a Corrigendum in the JIF Calculation

Component	Included in JIF Calculation?	Explanation
Corrigendum Document	Not in the denominator	A corrigendum is classified as a "Correction," which is not a "citable item" (Article or Review).[1]
Citations to the Corrigendum	Yes, in the numerator	The JIF numerator includes citations from all document types.[1][2][3][4]

Table 2: Treatment of the Original, Corrected Article in the JIF Calculation

Component	Included in JIF Calculation?	Explanation
Original Article (as a "citable item")	Yes, in the denominator	The original "Article" or "Review" remains in the count of citable items for the publication year.
Citations to the Original Article	Yes, in the numerator	Citations to the original article continue to be counted towards the journal's JIF.

Experimental Protocols: Methodology for JIF Calculation

The methodology for calculating the Journal Impact Factor is a standardized process established by Clarivate.

• Data Source : The data is sourced from the Web of Science Core Collection, which indexes scholarly journals, books, and conference proceedings.[1]

• Time Window : The calculation is based on a three-year period. For example, the 2024 JIF considers citations made in 2024 to items published in 2022 and 2023.

• Numerator Calculation : All citations from any document type indexed in the Web of Science Core Collection in the JCR year to any item published in the journal in the previous two years are counted.

• Denominator Calculation : The total number of "citable items" (Articles and Reviews) published by the journal in the previous two years is counted.

• Calculation : The numerator is divided by the denominator to determine the Journal Impact Factor.

Signaling Pathway of a Corrigendum's Effect on JIF

The following diagram illustrates the logical flow of how a corrigendum and its associated citations are handled within the Journal Impact Factor calculation.

Caption: Logical workflow of how a corrigendum affects the Journal Impact Factor calculation.

References

• 1. researchgate.net [researchgate.net]
• 2. Scientific & Academic Research [support.clarivate.com]
• 3. biblioteka.sum.edu.pl [biblioteka.sum.edu.pl]
• 4. fmed.uniba.sk [fmed.uniba.sk]
• 5. recursoscientificos.fecyt.es [recursoscientificos.fecyt.es]

Reference Data & Comparative Studies

Erratum in Salivary Gland Cancer Study: A Closer Look at the Impact on Original Findings

The Correction: A Duplicated Image in a Cell Migration Assay

The corrigendum addresses an error in Figure 4D of the original publication.[1] This figure presented the results of a wound healing assay, a method used to assess the migratory capacity of cancer cells in vitro. The authors of the study stated that an incorrect representative image for the "SACC-LM-0h-shMUC1" group was inadvertently used during the preparation of the figure. The corrigendum provides the corrected image for this experimental group.

Assessing the Impact on the Original Conclusions

Data Presentation: Original vs. Corrected Findings

To clarify the change, the following table summarizes the intended and corrected data for Figure 4D.

Experimental Group	Original Figure 4D (as described)	Corrected Figure 4D (as provided in Corrigendum)
SACC-LM-0h-shMUC1	Incorrect representative image	Corrected representative image of the wound healing assay at 0 hours for the SACC-LM cell line with MUC1 knockdown.
Conclusion Drawn	Knockdown of MUC1 inhibits the migration of salivary gland cancer cells.	The conclusion remains the same, now supported by the correct representative image.

Experimental Protocols

The following is a detailed methodology for the wound healing assay, the experiment at the heart of the corrected figure.

Wound Healing Assay:

• Cell Culture: Salivary gland cancer cell lines (SACC-LM) with MUC1 expression knocked down (shMUC1) and control cells were cultured in appropriate media until they reached confluency in 6-well plates.

• Creating the "Wound": A sterile pipette tip was used to create a linear scratch in the confluent cell monolayer, simulating a wound.

• Image Acquisition (0h): Immediately after creating the scratch, the plates were washed to remove detached cells, and fresh media was added. The initial "wound" area was photographed using a microscope. This represents the 0-hour time point.

• Incubation and Monitoring: The cells were then incubated under standard cell culture conditions.

• Image Acquisition (Subsequent Time Points): The same fields of view were photographed at subsequent time points (e.g., 24 or 48 hours) to monitor the closure of the scratch by migrating cells.

• Data Analysis: The rate of wound closure was quantified by measuring the area of the scratch at different time points. A faster closure rate indicates higher cell migration.

Visualizing the Science

To better understand the biological context and the logical flow of the research, the following diagrams are provided.

Caption: EGFR signaling pathway influenced by MUC1.

References

• 1. Corrigendum to “Mucin 1 promotes salivary gland cancer cell proliferation and metastasis by regulating the epidermal growth factor receptor signaling pathway” [J Dental Sci 18 (2023) 1651–1662] - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Nuances of Scientific Corrections: A Guide for Researchers

In the pursuit of scientific advancement, the publication of research is a cornerstone of progress. However, the integrity of the scientific record is paramount, and occasionally, errors necessitate the issuance of corrections. For researchers, scientists, and drug development professionals, the ability to critically evaluate the significance of a published correction is an essential skill. This guide provides a framework for assessing the impact of such amendments, from minor typographical errors to substantial revisions that can alter the interpretation of research findings.

Understanding the Spectrum of Corrections

Published corrections generally fall into three main categories, each with distinct implications for the original research:

Type of Correction	Description	Initiated By	Impact on Conclusions
Erratum	Correction of errors introduced by the publisher during the production process. These are typically typographical or formatting mistakes.	Publisher	Unlikely to change the scientific conclusions.
Corrigendum	Correction of errors made by the author(s). These can range from minor mistakes in figures or tables to more significant errors in methodology or data analysis.	Author(s)	Can range from no impact to a significant change in the interpretation of the results.
Retraction	Withdrawal of a published paper because the main findings are found to be unreliable. This can be due to honest error, scientific misconduct (such as data fabrication), or plagiarism.	Author(s) or Publisher	The original findings are considered invalid.

A Framework for Evaluating Significance

When encountering a published correction, a systematic evaluation is crucial to determine its impact on your own research or clinical practice. The following workflow provides a step-by-step approach to this assessment.

Caption: Workflow for evaluating the significance of a published correction.

Data Presentation: Quantifying the Impact

The true significance of a correction often lies in its quantitative impact on the research findings. Whenever possible, researchers should seek to understand how the numerical results have changed.

Case Study: Impact of Data Errors on Clinical Trial Outcomes

A study investigating the impact of data errors on randomized clinical trials simulated the effects of both random and systematic errors on the outcomes of two real-world trials.[1][2][3]

Error Type	Proportion of Patients with Errors	Impact on Treatment Effect Estimate	Change in p-value
Random Errors	Up to 50%	Slight inflation of variance	No qualitative change
Systematic Errors	Small proportions	Significant bias	Potential to alter statistical significance

Experimental Protocols: Methodologies for Re-assessment

Protocol for Re-analyzing Data Following a Correction

• Obtain the Corrected Data: If the correction notice provides the updated dataset, this should be used. If not, and the error is in the methodology, the original data (if available) should be re-analyzed using the corrected method.

• Replicate the Original Analysis (with corrections): Follow the methods section of the original paper, implementing the changes described in the correction notice.

• Compare Key Outcomes: Systematically compare the re-analyzed results with the originally published findings. This comparison should focus on:

  • Primary and secondary endpoints.

  • Effect sizes and confidence intervals.

  • Statistical significance (p-values).

• Assess the Impact on Your Own Research: Determine if the changes in the corrected paper's findings alter the interpretation or validity of your own work that cited the original publication.

The following diagram illustrates the decision-making process for a researcher who has cited a paper that is later corrected.

References

• 1. The impact of data errors on the outcome of randomized clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pure.amsterdamumc.nl [pure.amsterdamumc.nl]

Unraveling the Impact of Data Integrity: A Case Study of the TOGETHER Clinical Trial

Data Under Scrutiny: A Comparative Analysis

The core of the issue lay in the discrepancy between the initially reported and the corrected number of primary outcome events. The retraction notice explicitly states that this error compromised the integrity of the trial's conduct and the reliability of its findings.[4]

Below is a summary of the key quantitative data, comparing the original publication with the corrected information as detailed in the retraction notice.

Outcome	Original Finding (as reported in the retracted paper)	Corrected Finding (based on the retraction notice)
Primary Outcome	The proportion of patients with the primary outcome (hospitalization or emergency care retention >6h) at 28 days was not different between the metformin (B114582) and placebo groups (Relative Risk [RR] 1.14, 95% Credible Interval 0.73; 1.81).[3][5][6]	The corrected number of events modified the effect size and no longer supported the original conclusions. The retraction notice states the interpretation of the trial results is now inappropriate.[4]
Decision to Stop Trial	The Data and Safety Monitoring Committee recommended stopping enrollment in the metformin arm due to futility on April 3, 2021.[3][5][6]	The decision to stop the trial was deemed inappropriate under the platform design rules due to the error in the number of primary outcome events.[4]
Secondary Outcomes (Viral Clearance)	No significant differences were found between the metformin and placebo groups on viral clearance through to day 7 (Odds Ratio [OR] 0.99, 95% Confidence Intervals 0.88–1.11).[3][5]	The retraction focused on the primary outcome's impact on the trial's conclusion, and specific corrected data for secondary outcomes were not detailed in the retraction notice. However, the overall reliability of all findings was compromised.[4]

The Blueprint of the Investigation: Experimental Protocols

The TOGETHER trial was a placebo-controlled, randomized, adaptive platform clinical trial conducted in Brazil.[3][6] The metformin arm of the trial aimed to determine the effectiveness of early metformin treatment for high-risk adult outpatients with COVID-19.[3]

Inclusion Criteria:

• Symptomatic adult patients with a positive antigen test for SARS-CoV-2.[3][6]

• Age 50 years or older, or with a known risk factor for severe disease.[3][6]

Treatment Protocol:

• Metformin Group: Participants received 750 mg of metformin twice daily for 10 days.[3][6]

• Placebo Group: Participants received a placebo twice daily for 10 days.[3][6]

Primary Outcome:

• The primary endpoint was hospitalization, defined as either retention in a COVID-19 emergency setting for more than six hours or transfer to a tertiary hospital due to COVID-19 within 28 days of randomization.[3][6]

Secondary Outcomes:

• Key secondary outcomes included viral clearance at day 7, time to hospitalization, and mortality.[3]

Statistical Analysis:

• A Bayesian framework was utilized to assess the probability of the intervention's success compared to the placebo.[3]

Visualizing the Research Journey: Trial Workflow

The following diagram illustrates the workflow of the metformin arm of the TOGETHER clinical trial, from patient recruitment to the eventual retraction of the findings.

Workflow of the TOGETHER trial's metformin arm.

This case study underscores the critical need for meticulous data management and transparent reporting in clinical research. The retraction and correction of the TOGETHER trial's metformin arm data, while unfortunate, serve as a vital reminder of the self-correcting nature of the scientific process and the collective responsibility of researchers, journals, and institutions to uphold the integrity of the scientific record.

References

• 1. retractionwatch.com [retractionwatch.com]
• 2. entc.com.ua [entc.com.ua]
• 3. Effect of early treatment with metformin on risk of emergency care and hospitalization among patients with COVID-19: The TOGETHER randomized platform clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Retraction notice to Effect of early treatment with metformin on risk of emergency care and hospitalization among patients with COVID-19: the TOGETHER randomized platform clinical trial [The Lancet Regional Health–Americas Volume 6, February 2022, 100142] - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Corrigendum: A Correction, Not an Invalidation of Research

In the rigorous world of scientific research and drug development, precision is paramount. However, errors can occasionally occur. When a significant error is identified in a published study, a corrigendum is issued to rectify the scientific record. Crucially, a corrigendum does not invalidate the original study but rather corrects it, ensuring the integrity of the scientific literature.

A corrigendum is a formal notification of a significant error made by the authors of a published article.[1][2][3] It is a tool for transparency and correction, allowing authors to address mistakes that could otherwise mislead readers or affect the reproducibility of the research. The decision to issue a corrigendum is typically made in consultation with the journal's editors.[4][5]

Minor errors, such as typographical mistakes that do not alter the meaning of the content, generally do not require a corrigendum and may be corrected at the discretion of the publisher.[9]

Corrigendum vs. Retraction: A Comparative Analysis

To provide a clear understanding of the distinctions between a corrigendum and other types of post-publication notices, the following table summarizes their key characteristics.

Notice Type	Purpose	Responsibility for Error	Impact on Original Study
Corrigendum	To correct a significant error made by the author(s).[1][10]	Author(s)	The original study remains valid, with the corrigendum providing a correction to a specific part.
Erratum	To correct a significant error introduced by the publisher during production.[4][10][11]	Publisher/Journal	The original study remains valid, with the erratum correcting a publisher-introduced error.
Retraction	To withdraw the paper from the scientific literature due to unreliable findings.[2][3][11]	Author(s) or Institution	The original study is invalidated and should not be relied upon.
Addendum	To add information to the original article, such as new findings or clarifications.[1]	Author(s)	The original study is supplemented with additional information.

The Corrigendum Process: From Identification to Publication

The process of issuing a corrigendum follows a structured workflow to ensure accuracy and transparency. The following diagram illustrates the typical steps involved.

Workflow for issuing a corrigendum.

Experimental Protocols

This guide is based on a synthesis of information from various academic publishing guidelines and policies. The primary "experimental protocol" involved a comprehensive review and analysis of publicly available information on the definitions, purposes, and implications of corrigenda, errata, and retractions in scholarly publishing. No direct experimental data was generated. The analysis focused on comparing and contrasting the different types of post-publication notices to provide clear, objective guidance for researchers, scientists, and drug development professionals.

References

• 1. Correction Policies: Errata, Corrigenda, and Addenda Explained [caeaccess.org]
• 2. Business Perspectives - Correction and retraction policy [businessperspectives.org]
• 3. Correction and Retraction Policy [generatedp.com]
• 4. Errata and corrigenda | Editors | Elsevier [elsevier.com]
• 5. recentscientific.com [recentscientific.com]
• 6. When a corrigendum is not sufficient - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BishopBlog: Corrigendum: a word you may hope never to encounter [deevybee.blogspot.com]
• 8. academia.stackexchange.com [academia.stackexchange.com]
• 9. support.jmir.org [support.jmir.org]
• 10. Errata, Corrigendum and Article Retraction | Per Linguam [perlinguam.journals.ac.za]
• 11. Corrections and Retractions | Health Science Monitor [hsmonitor.org]

Navigating Post-Publication Corrections: A Guide to Retractions and Corrigenda

For researchers, scientists, and drug development professionals, maintaining the integrity of the scientific record is paramount. In the event of an error in a published article, understanding the appropriate corrective action is crucial. This guide provides a clear comparison between a retraction and a corrigendum, outlining the circumstances under which each is warranted, to ensure the accuracy and reliability of scholarly literature.

At a Glance: Retraction vs. Corrigendum

Feature	Retraction	Corrigendum
Purpose	To alert readers to publications with seriously flawed or erroneous data, rendering the findings and conclusions unreliable.[1][2][3]	To correct an important error made by the author(s) that does not invalidate the paper's main conclusions.[4][5]
Triggering Factors	Clear evidence of unreliable findings due to misconduct (e.g., data fabrication, falsification) or honest error (e.g., miscalculation, experimental error).[5][6][7] Plagiarism, redundant publication, or unethical research are also grounds for retraction.[5][6][7]	Author-identified errors, such as mistakes in data or analysis, that have an impact on the scientific interpretation but do not undermine the overall results.[5]
Impact on the Paper	The article is marked as "retracted" but remains in the public record to maintain the integrity of the scientific literature.[8] The core findings are considered invalid.	The original article is corrected, and a notice of correction is published and linked to the original paper.[9] The fundamental conclusions of the study remain valid.
Who Initiates	Can be initiated by the journal editor, the author(s), or their institution.[8]	Typically initiated by the author(s) of the paper.[4]
Associated Stigma	Often associated with research misconduct, although it can also result from honest error.[10][11]	Generally viewed as a responsible action by authors to correct the scientific record.

Decision-Making Workflow for Post-Publication Corrections

To aid in determining the appropriate course of action, the following flowchart illustrates the decision-making process when an error is discovered in a published work.

Decision-making flowchart for retractions and corrigenda.

Detailed Experimental Protocols for Correction

The process for initiating a retraction or a corrigendum involves formal communication with the journal that published the article.

Protocol for Requesting a Corrigendum:

• Identify the Error: The author(s) must clearly identify the error(s) in the published article.

• Prepare a Correction Statement: A formal statement should be drafted detailing the error and providing the corrected information. This statement should be agreed upon and signed by all co-authors.[4]

• Contact the Journal Editor: The corresponding author should contact the journal's editor, submitting the correction statement and explaining the nature of the error.

• Peer Review of Correction: The journal may subject the corrigendum to peer review to ensure the validity of the correction.

• Publication of Corrigendum: If approved, the journal will publish a corrigendum notice, which is linked to the original article.[9]

Protocol for a Retraction:

The process for a retraction can be more complex, especially if it involves research misconduct.

• Initial Concern: A concern about the validity of a paper can be raised by the authors, readers, or the institution.

• Investigation: The journal editor will typically initiate an investigation.[12] This may involve contacting the authors for an explanation and, in cases of suspected misconduct, their institution.

• Decision: Based on the investigation, the editor, in consultation with editorial board members and sometimes external experts or bodies like the Committee on Publication Ethics (COPE), will decide if a retraction is necessary.[13]

• Publication of Retraction Notice: If a retraction is deemed necessary, a retraction notice will be published.[1][3] This notice will state the reason for the retraction and who is retracting the article.[1][3] The original article will be clearly marked as retracted.[8]

Conclusion

References

• 1. Retractions: Guidance from the Committee on Publication Ethics (COPE) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. publicationethics.org [publicationethics.org]
• 3. anatoljcardiol.com [anatoljcardiol.com]
• 4. Correction Policies: Errata, Corrigenda, and Addenda Explained [caeaccess.org]
• 5. jrevmeds.com [jrevmeds.com]
• 6. ukrio.org [ukrio.org]
• 7. medicalforummonthly.com [medicalforummonthly.com]
• 8. Retraction in academic publishing - Wikipedia [en.wikipedia.org]
• 9. acsit.org [acsit.org]
• 10. When Should a Paper Be Retracted? - Enago [enago.com]
• 11. Retraction Guidelines | About us [globaljournals.org]
• 12. ICMJE | Recommendations | Scientific Misconduct, Expressions of Concern, and Retraction [icmje.org]
• 13. journal.appthi.org [journal.appthi.org]

Examining the Self-Correcting Nature of Science: A Comparative Guide to Corrigenda Frequencies Across Disciplines

In the pursuit of scientific advancement, the correction of the scholarly record is a critical, albeit often overlooked, aspect of maintaining research integrity. This guide provides a comparative analysis of the frequency of corrigenda—formal notices of errors in published academic articles—across various scientific fields. For researchers, scientists, and drug development professionals, understanding these trends offers insights into the dynamics of scientific publishing and the robustness of the self-correction mechanisms within different disciplines.

Frequency of Corrigenda: A Cross-Field Comparison

The issuance of corrigenda is a positive indicator of a field's commitment to accuracy. Analysis of scientific literature databases reveals distinct patterns in the rates of these corrections across different domains. The following table summarizes the approximate frequency of corrigenda in several key scientific areas.

Scientific Field	Approximate Rate of Corrigenda (% of total publications)	Approximate Rate of Corrigenda (per 10,000 publications)
Multidisciplinary Sciences	> 3.0%	> 300
Health & Social Sciences	1.5% - 2.0%	150 - 200
Biomedical Sciences	High rates of self-correction	Data varies, but generally high
General Sciences	1.0% - 1.5%	100 - 150
Chemistry	~ 1.4%	~ 140
Engineering	0.5% - 1.0%	50 - 100

Note: The data presented are aggregated from multiple studies and represent approximate rates. Actual frequencies may vary depending on the specific journals, time periods, and databases analyzed.

Multidisciplinary journals exhibit the highest correction rates, potentially due to their broad readership and the diverse nature of the published research, which may invite greater scrutiny from a wider range of experts.[1] The health and social sciences also show a relatively high frequency of corrections.[1] Notably, biomedical fields are recognized for high rates of self-correction, supported by established editorial policies for rectifying the literature.[1] Chemistry shows a moderate rate of approximately 1-2 corrections for every 100 articles. Engineering consistently displays the lowest rates of formal corrections, which may be influenced by the publication landscape in that field, where a significant portion of research is disseminated through conference proceedings that may not have established mechanisms for post-publication corrections.[1]

Experimental Protocols: Methodologies for Analyzing Corrigenda Frequency

The data presented in this guide are derived from bibliometric analyses of scientific literature databases. This methodology provides a quantitative approach to tracking and understanding publication trends, including the issuance of corrigenda.

Methodology for Determining Corrigenda Frequency

A typical bibliometric study to determine the frequency of corrigenda involves the following key steps:

• Database Selection: The initial step is the selection of comprehensive scientific literature databases. Commonly used databases include Scopus, Web of Science, and PubMed/MEDLINE. The choice of database can influence the results as coverage of journals and conference proceedings varies.

• Search Strategy and Data Extraction:

  • Defining Search Queries: Specific search queries are developed to identify corrigenda and the original articles to which they pertain. Search terms often include "corrigendum," "erratum," "correction," and "addendum."

  • Inclusion and Exclusion Criteria: Clear criteria are established for what constitutes a corrigendum for the purpose of the study. This may involve including various types of correction notices while excluding retractions or author comments.

• Data Cleaning and Normalization: The extracted data is cleaned to remove duplicates and standardize information, such as journal and author names. This step is crucial for accurate analysis.

• Frequency Calculation: The frequency of corrigenda is calculated for different scientific fields. This is typically expressed as a percentage of the total number of publications in that field over a specific period or as a rate per a set number of publications (e.g., per 10,000).

• Analysis and Interpretation: The calculated frequencies are then compared across different scientific disciplines to identify trends and potential contributing factors. This may involve analyzing the time lag between the original publication and the correction or categorizing the types of errors being corrected.

Visualizing the Process and Influencing Factors

To better understand the workflow of analyzing corrigenda frequency and the factors that influence these rates, the following diagrams are provided.

Workflow for Analyzing Corrigenda Frequency.

Factors Influencing Corrigenda Frequency.

References

• 1. Comments and Corrigenda in Scientific Literature | American Scientist [americanscientist.org]

Correcting the Scientific Record: A Comparative Look at Major Corrigenda and Their Ripple Effects

In the self-correcting ecosystem of scientific research, corrigenda serve as a vital mechanism for rectifying errors in published literature. While most corrections address minor typographical or methodological details, some are more substantial, with the potential to alter the interpretation of key findings and influence the trajectory of future research. This guide examines two distinct case studies of major corrigenda, one stemming from a case of mistaken identity in the field of marine biology and the other from the pervasive issue of cell line misidentification in cancer research. Through a comparative analysis, we explore the nature of these errors, the corrective actions taken, and their subsequent scientific impact, offering valuable insights for researchers, scientists, and drug development professionals.

Case Study 1: A Tale of Two Sharks - Species Misidentification in the Deep Sea

The Error and the Correction

This misidentification necessitated a significant correction. The paper's title was amended to "Novel deep-sea observations reveal twilight zone occurrence for two species of pelagic sharks: the bignose shark Carcharhinus altimus and the silky shark Carcharhinus falciformis."[4] The correction also involved substantial changes to the abstract, introduction, results, discussion, and a figure caption to accurately reflect the species observed.[3] The editor-in-chief of the journal noted that a correction, rather than a retraction, was deemed appropriate because a significant portion of the original study, particularly the findings related to the silky shark, remained valid.[4]

Experimental Protocols

Initial Identification (as described in the original paper - inferred): The initial identification of the shark species was based on morphological features visible in the video footage captured by deep-sea landers. This method relies on the expertise of the researchers in distinguishing between similar-looking species from video evidence, which can be challenging in deep-sea environments with variable lighting and animal orientation.

Re-examination and Correction (as described in the corrigendum): The corrigendum states that a "re-examination of the data" led to the corrected identification. While the specific techniques used for the re-examination are not detailed in the correction notice itself, this process typically involves a more detailed analysis of the video footage, potentially with enhancement, and comparison with a wider range of reference materials for both dusky and bignose sharks. This could include consulting with other shark taxonomy experts and utilizing advanced morphological analysis software.

Scientific Impact

The immediate impact of this corrigendum was the retraction of the claim of a new depth record for the dusky shark. This correction is crucial for maintaining the accuracy of species distribution data, which is fundamental to conservation efforts and ecological modeling. As of early 2025, the article had been cited twice, once under its original title and once with the corrected title, indicating that the scientific community is beginning to incorporate the corrected information.[4] The long-term impact will depend on how subsequent research citing this paper acknowledges and integrates the correction.

Case Study 2: The Pervasive Problem of Misidentified Cell Lines in Cancer Research

The misidentification and cross-contamination of cell lines used in biomedical research is a long-standing and widespread issue with significant consequences for the validity of scientific findings. It is estimated that tens of thousands of published studies may be based on flawed data due to the use of incorrect cell lines.[5] A prominent example is a highly cited 2001 paper in The Journal of Experimental Medicine by Klein et al., which profiled the gene expression of B-cell chronic lymphocytic leukemia (CLL).

The Error and the Correction

The original paper, "Gene expression profiling of B-cell chronic lymphocytic leukemia reveals a homogeneous phenotype related to memory B-cells," utilized various cell lines to characterize the gene expression patterns of CLL. However, a subsequent corrigendum issued by the authors revealed that some of the cell lines used were not CLL cells as originally believed, but were instead contaminated with other cancer cell lines.

The correction detailed the specific cell lines that were misidentified and acknowledged that the data from these lines could not be considered representative of CLL. This admission had significant implications for the interpretation of the gene expression profiles presented in the original study.

Experimental Protocols

Original Cell Line Handling (Inferred Best Practices): Standard laboratory practice for cell culture involves maintaining detailed records of cell line provenance, regular microscopic examination for morphological changes, and periodic testing for mycoplasma contamination. However, at the time of the original publication, routine, rigorous authentication of cell line identity through genetic methods was not as widespread as it is today.

Cell Line Authentication (Modern Standard): The definitive method for authenticating human cell lines is Short Tandem Repeat (STR) profiling. This technique generates a unique genetic fingerprint for each cell line, which can then be compared against databases of known cell line profiles, such as the one maintained by the International Cell Line Authentication Committee (ICLAC). This allows researchers to confirm the identity of their cell lines and detect any cross-contamination.

Scientific Impact

The corrigendum to the Klein et al. paper, and the broader recognition of the cell line misidentification problem, has had a profound impact on the field of cancer research. It has led to increased awareness and the implementation of stricter guidelines for cell line authentication by journals and funding agencies. While the original paper contributed significantly to the understanding of CLL, the corrigendum highlighted the critical importance of reagent validation. The long-term impact is a greater emphasis on reproducibility and rigor in preclinical research, which is essential for the successful translation of findings into new therapies.

Comparison of Case Studies

Feature	Case Study 1: Shark Misidentification	Case Study 2: Cell Line Misidentification
Nature of Error	Misidentification of a single species based on visual evidence.	Systemic issue of using misidentified or contaminated biological materials (cell lines).
Scope of Correction	Contained to a single research paper, with specific sections amended.	Affects a large body of literature, with this specific paper serving as a prominent example of the broader problem.
Method of Correction	Publication of a detailed corrigendum with a revised title and amended sections.	Issuance of a corrigendum for the specific paper, contributing to a field-wide push for improved validation practices.
Immediate Impact	Retraction of a specific scientific claim (new depth record).	Questioned the validity of specific findings within the paper and highlighted a major methodological flaw in the field.
Long-Term Impact	Reinforces the importance of rigorous species identification in ecological studies.	Contributed to a paradigm shift in cell line handling and authentication, promoting greater scientific rigor and reproducibility.

Conclusion

These two case studies, while different in their specifics, underscore the critical role of corrigenda in upholding the integrity of the scientific record. The shark misidentification case illustrates a discrete error with a focused correction, while the cell line misidentification example represents a systemic problem that required a broader, community-wide response. For researchers and drug development professionals, these examples serve as a powerful reminder of the importance of meticulous experimental design, rigorous validation of reagents and data, and the professional responsibility to correct the record when errors are discovered. The transparent and thorough correction of scientific literature is not a sign of failure, but rather a testament to the robust, self-correcting nature of the scientific enterprise.

Visualizing the Process and Impact

To further illustrate the workflows and consequences of these corrigenda, the following diagrams are provided.

Workflow of the shark misidentification corrigendum.

Impact of the cell line misidentification corrigendum.

References

• 1. Research & Publications – Undersea Robotics and Imaging Laboratory (URIL) [web.uri.edu]
• 2. Newsletter April 2024 | Shark-References [shark-references.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Carcharhinus falciformis | Literature | Shark-References [shark-references.com]

how do funding agencies view corrigenda on grant-supported research

A comparison of how major funding agencies—the NIH, NSF, and ERC—view corrigenda on grant-supported research, offering guidance for researchers, scientists, and drug development professionals.

In the pursuit of scientific advancement, accuracy and integrity are paramount. However, honest errors can occur in published research. When such errors are identified, issuing a corrigendum (a correction of an author's error) or an erratum (a correction of a publisher's error) is a critical step in maintaining the integrity of the scientific record. For researchers whose work is supported by grants, a key concern is how funding agencies perceive these post-publication amendments. This guide provides a comparative overview of the perspectives of three major funding bodies: the U.S. National Institutes of Health (NIH), the U.S. National Science Foundation (NSF), and the European Research Council (ERC).

Agency Perspectives on Corrigenda: A Comparative Table

While explicit, detailed policies on corrigenda are not always readily available, the general stance of these agencies can be inferred from their broader policies on research integrity and publication reporting. All three agencies emphasize the importance of accurate and transparent reporting of research outcomes. The issuance of a corrigendum is generally viewed as a positive reflection of a researcher's commitment to upholding these principles.

Funding Agency	General View on Corrigenda	Reporting Requirements	Impact on Grant Evaluation
NIH (National Institutes of Health)	Views corrections as a necessary part of the scientific process, distinguishing honest error from research misconduct. Emphasizes the grantee's responsibility for the accuracy of all reported publications.[1]	Publications, including any corrections, must be reported in the Research Performance Progress Report (RPPR).[1][2] It is crucial to ensure that the publication list is accurate and compliant with the NIH Public Access Policy.	While not explicitly stated, a proactive and transparent approach to correcting the scientific record is likely viewed favorably, demonstrating a commitment to research integrity. Failure to report publications accurately can lead to non-compliance and may impact future funding decisions.[3]
NSF (National Science Foundation)	Considers the grantee wholly responsible for their research and its publication. Acknowledges the importance of correcting the record and distinguishes honest errors from research misconduct.	All publications resulting from NSF funding must be reported in annual and final project reports. The NSF expects these reports to be accurate and thorough. Failure to provide accurate and timely reports can negatively affect a researcher's standing with the agency.	A corrigendum is unlikely to negatively impact a grant proposal review and may be seen as a sign of rigorous scientific practice. The overall quality and impact of the research, as demonstrated in publications and progress reports, are the primary focus of evaluation.
ERC (European Research Council)	Stresses the importance of open access and the dissemination of high-quality research. Correcting the scientific record is seen as integral to maintaining this quality.	Grantees are required to report all publications resulting from their ERC-funded projects in their scientific reports.[4][5][6] The ERC provides detailed guidelines on how to report publications.[4][5][6]	The ERC's evaluation process focuses on the scientific excellence of the researcher and the proposed project. A corrigendum is likely to be viewed as a neutral to positive event, indicating a commitment to accuracy and transparency, which are core tenets of scientific excellence.

The Process of Reporting and Agency Communication

The workflow for addressing and reporting a corrigendum on grant-supported research involves several key steps, from identifying the error to communicating the correction to the relevant funding agency.

Workflow for reporting a corrigendum on grant-supported research.

Experimental Protocols: Not Applicable

The information presented in this guide is based on a review of funding agency policies and guidelines and does not involve experimental data.

Signaling Pathways of Research Integrity

The decision to issue a corrigendum is a critical component of the broader signaling pathway of research integrity. It demonstrates a commitment to self-correction and transparency, which are highly valued by the scientific community and funding agencies.

The positive signaling pathway of issuing a corrigendum.

In contrast, ignoring or concealing errors can lead to negative consequences, including damage to a researcher's reputation and potential questions about research integrity during grant reviews.

The negative signaling pathway of failing to correct an error.

Conclusion

While the prospect of correcting a published paper can be daunting, it is a vital part of the scientific process. Major funding agencies like the NIH, NSF, and ERC prioritize research integrity and transparency. Proactively correcting the scientific record through a corrigendum is viewed as a hallmark of a responsible and rigorous researcher. By understanding and following the reporting requirements of their funding agencies, researchers can navigate the process of post-publication correction in a way that upholds the highest standards of scientific conduct and strengthens their standing within the research community.

References

• 1. news.research.uci.edu [news.research.uci.edu]
• 2. niaid.nih.gov [niaid.nih.gov]
• 3. NOT-OD-16-079: Reporting Instructions for Publications Supported by Shared Resources in Research Performance Progress Reports (RPPR) and Renewal Applications [grants.nih.gov]
• 4. united2act.org [united2act.org]
• 5. uni-trier.de [uni-trier.de]
• 6. erc.europa.eu [erc.europa.eu]

The Role of Post-Publication Peer Review in Identifying the Need for Corrections: A Comparative Guide

In the landscape of scholarly communication, post-publication peer review (PPPR) has emerged as a critical mechanism for ensuring the integrity and accuracy of the scientific record. Unlike traditional pre-publication review, which acts as a gatekeeper to publication, PPPR provides a continuous and open forum for scrutiny by the wider scientific community after a manuscript has been made public. This guide offers a comparative overview of different PPPR models, their effectiveness in identifying the need for corrections, and the methodologies employed to assess their impact.

Comparison of Post-Publication Peer Review Platforms and Models

The landscape of post-publication peer review is diverse, with different platforms and models offering unique approaches to identifying and addressing errors in published research. The following table summarizes and compares key features of prominent PPPR platforms and the traditional pre-publication peer review model.

Feature	Pre-Publication Peer Review	PubPeer	F1000Research
Timing of Review	Before publication	After publication	After publication
Reviewer Anonymity	Typically anonymous or double-blind	Anonymous or signed	Signed
Reviewer Selection	Editor-invited	Open to anyone with expertise	Author-suggested, editor-approved
Public Accessibility of Reviews	No	Yes	Yes
Primary Function	Gatekeeping; assess suitability for publication	Error detection and discussion	Formal, transparent peer review of published articles
Typical Outcome of Review	Accept, reject, or revise manuscript	Comments, discussion, potential journal action	"Approved", "Approved with Reservations", or "Not Approved" status

Quantitative Analysis of Error Detection and Correction

Quantitative data on the effectiveness of PPPR in identifying the need for corrections is growing. Studies analyzing comments on platforms like PubPeer and the outcomes of review processes on platforms like F1000Research provide valuable insights.

PubPeer: Frequency and Nature of Identified Issues

A study analyzing comments on PubPeer provided a breakdown of the types of issues raised by the community. This data highlights the platform's role in identifying a wide spectrum of potential errors, from minor clarifications to serious allegations of misconduct.

Issue Identified in PubPeer Comments	Percentage of Comments
Publishing Fraud (e.g., plagiarism, duplicate publication)	High proportion of comments reporting some form of misconduct
Image Manipulation	A significant focus of reported misconduct
Methodological Flaws	8%
Honest Errors	2%
Lack of Information	2%

Note: Percentages are based on a sample of PubPeer comments and may vary across different studies and time periods.

One study found that out of a sample of 17,244 commented publications on PubPeer, only 21.5% received an editorial notice from the journal, such as a correction or retraction.[1][2] This suggests a gap between the issues identified by the scientific community and the formal actions taken by publishers.

F1000Research: Peer Review Outcomes and Revisions

F1000Research provides a transparent, author-led, post-publication peer review process. Data from the platform indicates the iterative nature of this review model and its role in refining published work.

Peer Review Outcome on F1000Research	Percentage of Articles
Passed peer review with initial submission	74%
Passed peer review after one revision	29%
Passed peer review after two revisions	3%
Required four or five revisions	5 articles (in the studied cohort)

Source: Analysis of articles published on F1000Research.[3]

This data demonstrates that a substantial portion of articles undergo revision and improvement in response to open peer review comments, leading to a more robust final version.

Experimental Protocols: Methodologies for Assessing PPPR

The "experiments" in the context of post-publication peer review are typically observational and analytical studies. The following outlines the common methodologies used to evaluate the role and effectiveness of PPPR.

Methodology for Analyzing PubPeer Comments

A common research methodology for assessing the impact of platforms like PubPeer involves the following steps:

• Data Extraction: A large dataset of comments and associated publication metadata is programmatically extracted from the PubPeer platform.

• Comment Classification: Comments are categorized based on their content. A classification scheme is developed to identify different types of issues, such as concerns about images, plagiarism, methodological flaws, or honest errors. This is often done through a combination of automated text analysis and manual coding by multiple researchers to ensure reliability.

• Analysis of Journal Response: The publications that received comments are then cross-referenced with databases like PubMed and Retraction Watch to identify any subsequent editorial notices (e.g., corrections, retractions, expressions of concern).

• Statistical Analysis: Quantitative analysis is performed to determine the frequency of different types of comments, the correlation between comment types and journal actions, and the time lag between a comment and an editorial notice.

Methodology for Evaluating the F1000Research Model

Assessing the F1000Research model typically involves analyzing the platform's publicly available data:

• Cohort Selection: A cohort of articles published on F1000Research over a specific period is selected for analysis.

• Data Collection: For each article, information is collected on the number of peer review reports, the "approved" status given by reviewers, the number of revisions, and the time to achieve a "passed peer review" status.

• Author Surveys: To understand the motivations and experiences of researchers using the platform, surveys are distributed to the corresponding authors of the articles in the cohort.

• Analysis of Outcomes: The collected data is analyzed to determine the success rate of articles passing peer review, the impact of revisions on the final manuscript, and the perceptions of authors regarding the open and post-publication review process.

Visualizing the Post-Publication Peer Review Workflow

The following diagrams illustrate the process of post-publication peer review and its relationship to the traditional scientific publishing workflow.

Post-Publication Peer Review Workflow Leading to Correction.

This diagram illustrates how a published article is subjected to broader community scrutiny, with platforms like PubPeer facilitating discussion that can lead to author responses and, ultimately, formal corrections or retractions by the journal.

References

• 1. Reviewing post-publication peer review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scholarlykitchen.sspnet.org [scholarlykitchen.sspnet.org]
• 3. Who and why do researchers opt to publish in post-publication peer review platforms? - findings from a review and survey of F1000 Research - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Labyrinth of Post-Publication Corrections: A Guide for Researchers

For researchers, scientists, and drug development professionals, the accuracy of the published scientific record is paramount. However, errors can inadvertently occur. When an author identifies a necessary correction in their published work, they step into a process that varies significantly across journals and publishers. This guide provides a comparative overview of the policies of major scientific publishers on author-initiated corrections, offering clarity on how to address post-publication errors.

The Correction Landscape: A Comparative Overview

Publishers generally provide mechanisms for authors to correct errors in their published articles. The terminology and procedures can differ, but the underlying goal is to ensure the integrity of the scholarly record. The Committee on Publication Ethics (COPE) provides guidelines that many journals and publishers follow, ensuring a degree of standardization in handling corrections.[1][2][3]

The most common forms of post-publication amendments are:

• Erratum: A notification of a significant error made by the journal during the production of the article.[4]

• Corrigendum: A notification of a significant error made by the author(s).[4]

• Addendum: An addition of information to a paper, which is peer-reviewed.[6]

This guide focuses on author-initiated corrections, which typically fall under the category of corrigenda.

Publisher Policies at a Glance

The following table summarizes the key aspects of author-initiated correction policies from leading scientific publishers.

Publisher/Journal	Process for Initiating Correction	Types of Errors Corrected	Review and Approval Process	Publication of Correction
Elsevier	Authors should contact the journal editor to request a correction.[4] For authorship changes after publication, a corrigendum is required.[7]	Errors that affect the interpretation of the work, such as in data or methodology.[8]	The editor determines the impact of the change and decides on the appropriate course of action.[4]	A corrigendum is published and linked to the original article.[4]
Springer Nature	Authors are encouraged to contact the individual journal with details of the error.[5]	Errors that affect the accuracy of the article but do not invalidate the conclusions.[5]	The editor, with support from the Springer Nature Research Integrity Group, will consider the request and may seek additional expert advice.[5]	A Correction or Retraction notice is published and bidirectionally linked to the original article.[3][5]
Wiley	Authors should contact the journal's editorial office. For authorship changes, a specific form must be completed and signed by all authors.[9]	Errors that affect important data, a reader's interpretation, or the article's discoverability.[10]	The editor-in-chief and Production Manager oversee the corrections process.[10]	For articles in Early View, the online version may be directly corrected with a note. For articles published in an issue, a separate correction notice is published.[10]
Taylor & Francis	The corresponding author should contact the journal's Production Editor.[1]	Distinguishes between minor and major errors. Correction notices are issued for errors that impact the interpretation of the article.[1]	The journal's editorial team carefully considers the request, with support from Taylor & Francis staff, in accordance with COPE guidelines.[1]	A post-publication notice (Correction notice) is permanently linked to the original article.[1]
The Lancet	Authors should report any substantial error as soon as possible.	The journal will always correct errors affecting a non-proprietary drug name, dose, or unit, any numerical error in the results, or any factual error in the interpretation of results.[11]	The journal's editorial team assesses the error.	A correction is published to set the record straight.[11]
Science (AAAS)	Authors can email their name change requests to a specific email address. For other corrections, contacting the journal's editorial office is the standard procedure.[12]	Policies are in place for author name changes to support privacy and inclusivity.[12]	The journal's editorial leadership handles these requests.	For name changes, the original article is updated without a public notice to protect author privacy.[12]

The Author-Initiated Correction Workflow

The process of submitting and handling an author-initiated correction generally follows a standard set of steps, although the specifics can vary between journals. The diagram below illustrates a typical workflow.

References

• 1. authorservices.taylorandfrancis.com [authorservices.taylorandfrancis.com]
• 2. publicationethics.org [publicationethics.org]
• 3. Springer's corrections and retractions policy : Springer Nature Support [support.springernature.com]
• 4. Errata and corrigenda | Editors | Elsevier [elsevier.com]
• 5. Book Publishing Policies | Springer Nature | Policies | Springer Nature [springernature.com]
• 6. tandfonline.com [tandfonline.com]
• 7. legacyfileshare.elsevier.com [legacyfileshare.elsevier.com]
• 8. Policies and guidelines for authors| Elsevier [elsevier.com]
• 9. authorservices.wiley.com [authorservices.wiley.com]
• 10. Wiley Editor Community [editors.wiley.com]
• 11. scribd.com [scribd.com]
• 12. To support more inclusive publishing environment, AAAS updates author name change policy | EurekAlert! [eurekalert.org]

Safety & Regulatory Compliance

Navigating Chemical Waste: A Guide to Proper Disposal Procedures

In the fast-paced environment of research and drug development, meticulous attention to safety and logistical protocols is paramount, not only for the integrity of experimental outcomes but for the well-being of laboratory personnel and the environment. This document provides essential, step-by-step guidance on the proper disposal of chemical waste, ensuring compliance with safety regulations and fostering a culture of responsibility within the laboratory.

Quantitative Data Summary for Laboratory Chemical Waste

For easy reference and comparison, the following table summarizes the key quantitative limits for the accumulation of hazardous waste in a laboratory setting, often referred to as a Satellite Accumulation Area (SAA). Adherence to these limits is critical for regulatory compliance and laboratory safety.

Waste Category	Maximum Accumulation Volume	Maximum Accumulation Time	Disposal Deadline Once Limit Reached
Standard Hazardous Waste	55 gallons[1][2][3][4]	Up to 9-12 months (unless volume limit is reached)[4][5]	Within 3 calendar days[4]
Acutely Hazardous Waste (P-List)	1 quart (liquid) or 1 kg (solid)[1][2][3][4][6]	Up to 90 days (in some cases)[5]	Within 3 calendar days[4]
Flammable Solvents (>4L)	Must be stored in a flammable storage cabinet[1]	Not specified	Not specified

General Chemical Waste Disposal Workflow

The proper disposal of chemical waste is a systematic process that begins the moment a substance is identified as waste and continues until its safe removal from the laboratory. The following workflow outlines the critical steps researchers, scientists, and drug development professionals should follow.

A high-level overview of the chemical waste disposal process.

Detailed Methodologies for Key Procedures

While specific experimental protocols for waste neutralization should be developed and validated on a case-by-case basis within each laboratory, the following are general but critical procedures for handling chemical waste.

Procedure for Handling Empty Chemical Containers

The disposal of seemingly empty containers requires careful consideration of the nature of the chemical they once held.

• Containers of Acutely Hazardous Waste (P-List): These containers are considered hazardous waste themselves and must not be rinsed for reuse.[7][8] They should be submitted for disposal as hazardous waste.[7][9] An alternative is to triple-rinse the container with a solvent capable of removing the residue, collect all rinsate as hazardous waste, and then dispose of the defaced container as regular trash.[9]

• Containers of Other Hazardous Waste: Once all contents have been removed, leaving only minimal residue, the container can often be disposed of as regular trash.[9] It is imperative to obliterate or remove all labels before disposal to prevent confusion.

Segregation of Incompatible Wastes

A critical aspect of safe chemical waste storage is the segregation of incompatible materials to prevent dangerous reactions.

Key chemical compatibility segregation requirements.

Key Segregation Practices:

• Store acids and bases separately.[1]

• Keep flammable materials away from oxidizers.[1]

• Separate organic acids from inorganic acids.[1]

• Ensure cyanides are not stored in proximity to acids.[1]

• Utilize secondary containment, such as bins or trays, to prevent the mixing of incompatible wastes in the event of a leak.

By adhering to these proper disposal procedures, laboratories can significantly mitigate risks, ensure regulatory compliance, and contribute to a safer research environment. This commitment to responsible chemical handling builds a foundation of trust and demonstrates a dedication to safety that extends beyond the laboratory bench.

References

• 1. How to Prepare and Store Hazardous Waste | Environment, Health & Safety [ehs.ucla.edu]
• 2. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 3. vumc.org [vumc.org]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. safetyservices.ucdavis.edu [safetyservices.ucdavis.edu]
• 6. safety.duke.edu [safety.duke.edu]
• 7. Acutely Toxic ‘P-listed’ Hazardous Chemical Waste Guidance | Office of Research [bu.edu]
• 8. P-Listed Chemical Waste | Institutional Risk & Safety | UT Dallas [risk-safety.utdallas.edu]
• 9. 5.1 Listed Hazardous Wastes (F, K, U, and P lists) [ehs.cornell.edu]

Essential Safety and Handling Protocols for "Corrigendum" (A Model Hazardous Substance)

A Note on Terminology: In scientific and academic publishing, a "corrigendum" refers to a notice of a correction to an error in a published work.[1][2][3][4] This guide adopts the term "Corrigendum" as a placeholder for a model hazardous chemical compound to address the critical safety information requested for handling such substances in a laboratory setting.

This document provides essential safety protocols, personal protective equipment (PPE) guidelines, and disposal procedures for handling "Corrigendum," a representative hazardous chemical. These guidelines are designed for researchers, scientists, and drug development professionals to ensure a safe laboratory environment.

Hazard Assessment and Personal Protective Equipment (PPE)

A thorough hazard assessment is the first step before handling any chemical.[5][6] The Safety Data Sheet (SDS) for the specific substance is the primary source of information for identifying hazards and selecting appropriate PPE.[7] The following table summarizes the recommended PPE for handling "Corrigendum," assuming it presents a significant risk upon contact, inhalation, or ingestion.

Protection Type	Personal Protective Equipment (PPE)	Purpose	Specifications & Best Practices
Body Protection	Chemical-resistant lab coat or gown	Protects skin and personal clothing from splashes and spills.[8][9]	Must be fully buttoned with sleeves down to the wrists.[10][11] For high-risk activities, coveralls or a chemical-resistant suit may be necessary.[8][12]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene)	Prevents skin contact with the hazardous substance.[7]	Select gloves based on the specific chemical's breakthrough time.[7] Double-gloving may be required for certain procedures.[13] Never reuse disposable gloves.[13]
Eye and Face Protection	Safety goggles or a face shield	Protects eyes and face from splashes, sprays, and vapors.[7][8]	Goggles provide a seal around the eyes.[8] A face shield should be worn over safety glasses for tasks with a high splash risk.[9][12]
Respiratory Protection	Fume hood, respirator (e.g., N95, full-face)	Prevents inhalation of harmful vapors, fumes, or dust.[8]	The type of respirator depends on the chemical's volatility and toxicity.[8] Work should be conducted in a certified chemical fume hood whenever possible.
Foot Protection	Closed-toe, chemical-resistant shoes	Protects feet from spills and falling objects.	Shoes should be made of a material that does not absorb chemicals.[12]

Experimental Protocol: Safe Handling and Workflow

Adherence to a strict operational workflow is critical to minimize exposure and prevent contamination. The following diagram illustrates the standard procedure for working with "Corrigendum."

Diagram of the safe handling workflow for hazardous chemicals.

Operational Plan: Donning and Doffing of PPE

The correct sequence for putting on (donning) and taking off (doffing) PPE is crucial to prevent cross-contamination.[11]

Donning Procedure:

• Lab Coat/Gown: Put on the lab coat and fasten all buttons.[10][11]

• Mask/Respirator: If required, put on the mask or respirator.

• Goggles/Face Shield: Position eye and face protection.[10]

• Gloves: Put on gloves, ensuring the cuffs overlap with the sleeves of the lab coat.[11]

Doffing Procedure:

• Gloves: Remove gloves using the glove-to-glove/skin-to-skin technique to avoid touching the contaminated exterior.[11]

• Goggles/Face Shield: Remove by handling the earpieces or headband.

• Lab Coat/Gown: Unbutton and remove the lab coat by touching only the inside surfaces.[13]

• Mask/Respirator: Remove the mask or respirator.

• Hand Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[11]

Disposal Plan for "Corrigendum" Waste

Proper management of chemical waste is essential for laboratory safety and environmental protection.[14]

Waste Segregation and Storage:

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name.[15]

• Container Compatibility: Use containers that are chemically compatible with "Corrigendum" and are in good condition with no leaks.[14][15]

• Segregation: Store "Corrigendum" waste separately from incompatible materials to prevent dangerous reactions.[15] For example, acids should be segregated from bases.[16]

• Storage Location: Keep waste containers in a designated, well-ventilated area, away from regular lab traffic, and in secondary containment.[15][17]

Disposal Procedures:

• Consult Institutional Guidelines: Follow your institution's specific hazardous waste disposal procedures.

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste.

• Empty Containers: Triple-rinse empty "Corrigendum" containers with a suitable solvent. The rinsate must be collected and treated as hazardous waste.[15] After rinsing, the container may be disposed of in the regular trash, depending on institutional policy.[15]

The following diagram outlines the decision-making process for the disposal of chemical waste.

Decision tree for chemical waste disposal.

References

• 1. Corrigendum: Significance and symbolism [wisdomlib.org]
• 2. Post-Publication Corrections and Retractions | Emerging Science Journal [ijournalse.org]
• 3. support.jmir.org [support.jmir.org]
• 4. pjp.pps.org.pk [pjp.pps.org.pk]
• 5. uab.edu [uab.edu]
• 6. clinicallab.com [clinicallab.com]
• 7. hazchemsafety.com [hazchemsafety.com]
• 8. PPE for Hazardous Chemicals [canadasafetytraining.com]
• 9. How To Select Suitable Personal Protective Equipment (PPE) For Working With Chemicals | AU [sdsmanager.com]
• 10. How to Put on Your Personal Protective Equipment : 5 Steps - Instructables [instructables.com]
• 11. nipissingu.ca [nipissingu.ca]
• 12. m.youtube.com [m.youtube.com]
• 13. youtube.com [youtube.com]
• 14. danielshealth.com [danielshealth.com]
• 15. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 16. Safe Handling and Storage of Chemicals | Environmental Health & Safety [bu.edu]
• 17. Safe Storage and Disposal of Chemicals in A Lab - Tion [tion.co.uk]